3'-Methyl-4-O-methylhelichrysetin

Core Science & Biosynthesis

3'-Methyl-4-O-methylhelichrysetin chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

3'-Methyl-4-O-methylhelichrysetin, a notable chalcone (B49325) derivative, has been identified and isolated from the bark of Cephalotaxus affine and Cephalotaxus sinensis.[1][2] As a member of the flavonoid family, this compound, with the chemical name 3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone, is of interest to the scientific community for its potential as a signaling inhibitor and its broader biological activities inherent to the chalcone structural class.[3] This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and currently understood biological context, laying the groundwork for further research and development.

Chemical Structure and Properties

3'-Methyl-4-O-methylhelichrysetin is characterized by a chalcone backbone, featuring two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system. The specific substitution pattern on the aromatic rings dictates its chemical and biological properties.

Chemical Structure:

Figure 1. Chemical structure of 3'-Methyl-4-O-methylhelichrysetin.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3'-Methyl-4-O-methylhelichrysetin is presented in Table 1.

Property	Value	Source
Molecular Formula	C18H18O5	[4]
Molecular Weight	314.33 g/mol	[4]
CAS Number	109471-13-8	[2][4]
Appearance	Solid (form not specified)	-
Boiling Point	544.2 ± 50.0 °C at 760 mmHg (Predicted)	[5]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone.	[3]

Table 1. Physicochemical properties of 3'-Methyl-4-O-methylhelichrysetin.

Spectral Data

Detailed spectral data for the definitive identification of 3'-Methyl-4-O-methylhelichrysetin is not yet widely available in peer-reviewed literature. Researchers are encouraged to perform comprehensive spectral analyses upon isolation or synthesis. For reference, the spectral characteristics of the closely related precursor, 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone (B1244802) (DMC), are provided below.

Reference Spectral Data for 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone (DMC):

• IR (KBr, cm⁻¹): A broad band around 3419 cm⁻¹ indicates the presence of hydrogen-bonded hydroxyl (-OH) groups. An absorption at 1628 cm⁻¹ is characteristic of a C=O group conjugated with α,β-unsaturated carbons. Aromatic C=C stretching vibrations are observed around 1610, 1541, and 1497 cm⁻¹. A peak at 1167 cm⁻¹ suggests the presence of C-O groups.

• ¹H NMR (CDCl₃, δ ppm): Signals for an unsubstituted B-ring are typically observed. An AB spin system with a coupling constant of approximately 15.6 Hz is indicative of the α,β-unsaturated ketone protons. Singlets for methyl and methoxy (B1213986) groups, as well as hydroxyl groups, are also expected.

• ¹³C NMR (CDCl₃, δ ppm): The spectrum is expected to show 18 carbon signals, including those for the carbonyl carbon, aromatic carbons, and the methyl and methoxy carbons.

• Mass Spectrometry (EI-MS): A molecular ion peak corresponding to the molecular weight of the compound is anticipated.

Synthesis

For the synthesis of 3'-Methyl-4-O-methylhelichrysetin, the logical precursors would be 2',4'-dihydroxy-6'-methoxy-3'-methylacetophenone and 4-methoxybenzaldehyde .

General Experimental Protocol: Claisen-Schmidt Condensation

Figure 2. General workflow for the synthesis of 3'-Methyl-4-O-methylhelichrysetin.

Methodology:

• Dissolution of Reactants: The substituted acetophenone (B1666503) and benzaldehyde (B42025) are dissolved in a suitable solvent, typically ethanol (B145695) or methanol.

• Addition of Base: An aqueous or alcoholic solution of a strong base, such as sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH), is added dropwise to the stirred solution of the reactants. The reaction is usually carried out at room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is typically poured into cold water and acidified to precipitate the crude chalcone.

• Purification: The crude product is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure chalcone.

Biological Activity and Signaling Pathways

While specific biological studies on 3'-Methyl-4-O-methylhelichrysetin are limited, the biological activities of its precursor, 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone (DMC) , have been investigated, providing valuable insights into the potential activities of the target compound.

Cytotoxic and Anti-Tumor Activity of the Precursor (DMC)

Studies have shown that DMC exhibits potent cytotoxic activity against various human cancer cell lines. It has been reported to induce apoptosis and cause cell cycle arrest in hepatocellular carcinoma cells.

Key Findings for DMC:

• Induction of Apoptosis: DMC has been shown to trigger apoptosis through a mitochondria-dependent pathway, which involves the generation of reactive oxygen species (ROS).

• Cell Cycle Arrest: It can induce G1 phase cell cycle arrest by downregulating the expression of cyclin D1 and CDK4.

• Modulation of Signaling Pathways: The anti-tumor effects of DMC are associated with the suppression of the PI3K/AKT signaling axis and the inhibition of NF-κB nuclear localization.

Figure 3. Signaling pathways modulated by the precursor DMC.

Potential Implications of 4-O-Methylation

The methylation of a hydroxyl group can significantly alter the pharmacological properties of a compound. The introduction of a methyl group at the 4-position of the B-ring in DMC to form 3'-Methyl-4-O-methylhelichrysetin may:

• Increase Lipophilicity: This could enhance membrane permeability and potentially alter the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Modify Binding Affinity: The change in electronic and steric properties could affect the compound's interaction with biological targets, potentially leading to altered potency and selectivity.

• Alter Metabolism: The methoxy group may be subject to different metabolic pathways compared to the hydroxyl group.

Further research is imperative to elucidate the specific biological activities of 3'-Methyl-4-O-methylhelichrysetin and to understand how the 4-O-methylation influences the activities observed for its precursor.

Future Directions

The current body of knowledge on 3'-Methyl-4-O-methylhelichrysetin is still in its nascent stages. To fully unlock its therapeutic potential, the following areas of research are recommended:

• Total Synthesis and Characterization: Development of a robust and scalable synthetic route is crucial for obtaining sufficient quantities for comprehensive studies. Full spectral characterization (NMR, MS, IR, and X-ray crystallography) is necessary to confirm its structure unequivocally.

• In-depth Biological Evaluation: A broad-based screening against a panel of cancer cell lines and other disease models is warranted.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by 3'-Methyl-4-O-methylhelichrysetin is essential.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of analogues will help in identifying the key structural features required for optimal biological activity.

Conclusion

3'-Methyl-4-O-methylhelichrysetin represents a promising natural product with a chemical scaffold known for its diverse biological activities. While data on this specific compound is currently limited, the known anti-tumor properties of its precursor suggest that it is a valuable candidate for further investigation in the field of drug discovery and development. The technical information and future research directions outlined in this guide aim to facilitate and inspire further exploration of this intriguing chalcone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 3. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 4. 3'-Methyl-4-O-Methylhelichrysetin | 109471-13-8 [chemicalbook.com]
• 5. 3'-Methyl-4-O-methylhelichrysetin [cnreagent.com]

3'-Methyl-4-O-methylhelichrysetin: A Technical Overview of its Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction:

3'-Methyl-4-O-methylhelichrysetin, also known as 3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone, is a natural chalcone (B49325) isolated from the bark of Cephalotaxus affine. As a member of the chalcone family, a class of compounds renowned for their broad spectrum of biological activities, 3'-Methyl-4-O-methylhelichrysetin holds significant promise for further investigation in drug discovery and development. While direct experimental data on this specific molecule is limited in publicly available literature, this technical guide provides an in-depth overview of its potential biological activities based on studies of structurally similar chalcones. This document outlines potential mechanisms of action, summarizes quantitative data from related compounds, details relevant experimental protocols, and visualizes key signaling pathways.

Potential Biological Activities and Mechanisms of Action

Based on the activities of closely related chalcones, 3'-Methyl-4-O-methylhelichrysetin is predicted to exhibit a range of biological effects, including anti-inflammatory, antioxidant, and anticancer activities. The core chalcone scaffold, characterized by two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, is a key determinant of these activities.

Anti-Inflammatory Activity

Structurally similar chalcones have demonstrated potent anti-inflammatory effects by modulating key inflammatory pathways. It is plausible that 3'-Methyl-4-O-methylhelichrysetin could inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines. The likely mechanism involves the inhibition of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), and the suppression of pro-inflammatory transcription factors such as nuclear factor-kappa B (NF-κB).

Antioxidant Activity

The phenolic hydroxyl groups present in the structure of 3'-Methyl-4-O-methylhelichrysetin suggest potential antioxidant properties. These groups can act as hydrogen donors to neutralize free radicals, thereby mitigating oxidative stress. The antioxidant activity is a common feature of many phenolic compounds, including chalcones, and contributes to their protective effects against various diseases.

Anticancer Activity

Numerous chalcone derivatives have been reported to possess cytotoxic activity against various cancer cell lines. The proposed mechanisms of action are diverse and include the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of angiogenesis (the formation of new blood vessels that supply tumors). The α,β-unsaturated ketone moiety in the chalcone structure is often implicated in its anticancer effects, as it can act as a Michael acceptor and interact with cellular nucleophiles, including key proteins involved in cancer cell proliferation and survival.

Quantitative Data from Structurally Related Chalcones

To provide a quantitative perspective, the following table summarizes the biological activities of chalcones with high structural similarity to 3'-Methyl-4-O-methylhelichrysetin. This data can serve as a valuable reference for designing future studies on the target compound.

Compound Name	Biological Activity	Cell Line/Model	IC50 / EC50 / % Inhibition
2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone	Hepatoprotective	CCl4-induced acute liver injury in mice	-
2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone	Apoptosis induction, G1 cell cycle arrest	BEL-7402/5-FU (Hepatocellular carcinoma)	-
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Antioxidant (DPPH radical scavenging)	-	IC50: 50.2 ± 2.8 µM
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Antioxidant (Superoxide radical scavenging)	-	IC50: 56.3 ± 2.3 µM
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Anticancer	SMMC-7721 (Liver cancer)	IC50: 15.6 µg/mL
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Anticancer	8898 (Pancreatic cancer)	IC50: 25.3 µg/mL
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Anticancer	K562 (Chronic leukemia)	IC50: 12.5 µg/mL
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Anticancer	HeLa (Cervical cancer)	IC50: 30.1 µg/mL
3'-Formyl-4',6'-dihydroxy-2'-methoxy-5'-methylchalcone (FMC)	Anticancer	95-D (Lung carcinoma)	IC50: 45.2 µg/mL

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of biological activity. Below are generalized protocols for key experiments based on studies of related chalcones.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 3'-Methyl-4-O-methylhelichrysetin on cancer cell lines.

Methodology:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of 3'-Methyl-4-O-methylhelichrysetin (e.g., 0, 5, 10, 25, 50, 100 µM) and incubate for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control (untreated cells).

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To assess the anti-inflammatory potential by measuring the inhibition of NO production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7).

Methodology:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 3'-Methyl-4-O-methylhelichrysetin for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect 100 µL of the culture supernatant from each well.

• Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Use a sodium nitrite (B80452) standard curve to determine the nitrite concentration.

Western Blot Analysis for Signaling Pathway Proteins

Objective: To investigate the effect of 3'-Methyl-4-O-methylhelichrysetin on the expression and phosphorylation of key proteins in signaling pathways (e.g., NF-κB, MAPKs).

Methodology:

• Treat cells with 3'-Methyl-4-O-methylhelichrysetin and/or a stimulant (e.g., LPS) for the desired time.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against the target proteins (e.g., p-p65, p65, p-ERK, ERK, β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways potentially modulated by 3'-Methyl-4-O-methylhelichrysetin and a typical experimental workflow for its biological evaluation.

Experimental workflow for evaluating biological activity.

Potential inhibition of the NF-κB signaling pathway.

Potential modulation of the MAPK signaling pathway.

Conclusion

3'-Methyl-4-O-methylhelichrysetin is a promising natural product with the potential for significant biological activities, including anti-inflammatory, antioxidant, and anticancer effects. While further direct experimental validation is required, the data from structurally related chalcones provide a strong foundation for future research. The experimental protocols and pathway diagrams presented in this guide offer a framework for investigating the therapeutic potential of this compound. Researchers are encouraged to explore the multifaceted activities of 3'-Methyl-4-O-methylhelichrysetin to unlock its full potential in the development of novel therapeutic agents.

3'-Methyl-4-O-methylhelichrysetin: A Technical Guide to its Putative Mechanism of Action

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature dedicated specifically to the mechanism of action of 3'-Methyl-4-O-methylhelichrysetin is limited. This guide, therefore, extrapolates potential mechanisms based on the well-documented biological activities of the broader class of chalcones, to which this compound belongs. The proposed pathways and experimental protocols should be considered as a hypothetical framework for guiding future research into this specific molecule.

Introduction

3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325), a class of natural compounds belonging to the flavonoid family. Chalcones are characterized by an open-chain structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.[1] They are recognized for a wide array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[2][3][4] This technical guide will focus on the putative anti-inflammatory mechanism of action of 3'-Methyl-4-O-methylhelichrysetin, drawing parallels from studies on other chalcone derivatives.

Putative Anti-Inflammatory Mechanism of Action

The anti-inflammatory effects of chalcones are believed to be mediated through the modulation of several key signaling pathways and inflammatory mediators.[1][5] The primary putative mechanisms are detailed below.

Inhibition of Pro-Inflammatory Enzymes and Mediators

Chalcones have been widely reported to inhibit the expression and activity of enzymes that are central to the inflammatory response.[1][5][6] This includes:

• Cyclooxygenase (COX): Chalcones may inhibit both COX-1 and COX-2 enzymes, which are responsible for the synthesis of prostaglandins (B1171923) (PGs), key mediators of pain and inflammation.[1][5]

• Inducible Nitric Oxide Synthase (iNOS): By suppressing the expression of iNOS, chalcones can reduce the production of nitric oxide (NO), a signaling molecule that plays a significant role in inflammation.[1][6][7]

• Prostaglandin (B15479496) E2 (PGE2): As a downstream product of the COX pathway, the inhibition of PGE2 production is a likely consequence of the action of 3'-Methyl-4-O-methylhelichrysetin.[1]

Modulation of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that governs the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. The inhibition of the NF-κB signaling pathway is a hallmark of many anti-inflammatory chalcones.[1][6][8] The putative mechanism involves preventing the degradation of the inhibitory protein IκBα, which in turn sequesters NF-κB in the cytoplasm, blocking its translocation to the nucleus and subsequent activation of pro-inflammatory gene transcription.

Putative inhibition of the NF-κB signaling pathway by 3'-Methyl-4-O-methylhelichrysetin.

Regulation of Mitogen-Activated Protein Kinase (MAPK) Pathways

Chalcones have also been shown to modulate the activity of Mitogen-Activated Protein Kinases (MAPKs), such as JNK, ERK, and p38. These kinases are involved in the production of inflammatory cytokines and the expression of iNOS and COX-2. Some chalcones specifically inhibit the JNK pathway, which is upstream of the activation of transcription factors like AP-1, another important regulator of inflammatory gene expression.[8]

Putative modulation of the JNK/AP-1 signaling pathway by 3'-Methyl-4-O-methylhelichrysetin.

Quantitative Data Summary

There is currently no publicly available quantitative data, such as IC50 or EC50 values, specifically for the anti-inflammatory activity of 3'-Methyl-4-O-methylhelichrysetin. The table below is a template that can be used to summarize such data once it becomes available through experimental investigation.

Target	Assay Type	Cell Line/System	IC50 / EC50 (µM)	Reference
COX-1	Enzyme Inhibition	Purified Enzyme	Data not available
COX-2	Enzyme Inhibition	Purified Enzyme	Data not available
iNOS	Gene Expression	LPS-stimulated Macrophages	Data not available
NF-κB	Reporter Gene	Transfected Cells	Data not available
TNF-α Production	ELISA	LPS-stimulated Macrophages	Data not available
IL-6 Production	ELISA	LPS-stimulated Macrophages	Data not available

Detailed Experimental Protocols

The following are representative protocols for key experiments that could be employed to investigate the anti-inflammatory mechanism of action of 3'-Methyl-4-O-methylhelichrysetin.

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7 is commonly used for in vitro inflammation studies.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of 3'-Methyl-4-O-methylhelichrysetin for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat cells with 3'-Methyl-4-O-methylhelichrysetin for 1 hour.

• Stimulate with LPS for 24 hours.

• Collect 100 µL of the supernatant from each well.

• Add 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration using a sodium nitrite standard curve.

Western Blot Analysis for Protein Expression

This technique is used to detect the levels of specific proteins involved in inflammatory signaling.

• Culture and treat RAW 264.7 cells as described above.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with primary antibodies against target proteins (e.g., iNOS, COX-2, p-IκBα, IκBα, p-JNK, JNK, p-p65, p65) overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Use a loading control, such as β-actin or GAPDH, to normalize the data.

General workflow for Western Blot analysis.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

ELISA is used to quantify the concentration of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant.

• Coat a 96-well plate with a capture antibody specific for the cytokine of interest overnight at 4°C.

• Wash the plate and block with an appropriate blocking buffer.

• Add cell culture supernatants and standards to the wells and incubate.

• Wash the plate and add a biotinylated detection antibody.

• Wash and add streptavidin-HRP.

• Wash and add a substrate solution (e.g., TMB).

• Stop the reaction with a stop solution.

• Measure the absorbance at 450 nm.

• Calculate the cytokine concentration from the standard curve.

Conclusion

While direct experimental evidence for the mechanism of action of 3'-Methyl-4-O-methylhelichrysetin is not yet available, its classification as a chalcone provides a strong basis for postulating its anti-inflammatory properties. It is likely to exert its effects through the inhibition of pro-inflammatory enzymes like COX and iNOS, and by modulating key signaling pathways such as NF-κB and MAPKs. The experimental protocols outlined in this guide provide a clear roadmap for researchers to elucidate the specific molecular mechanisms of this promising compound. Further investigation is warranted to confirm these putative actions and to determine the therapeutic potential of 3'-Methyl-4-O-methylhelichrysetin in inflammatory diseases.

References

• 1. Promising anti-inflammatory effects of chalcones via inhibition of cyclooxygenase, prostaglandin E2, inducible NO synthase and nuclear factor κb activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bioactivities of chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Pharmacological Properties of Chalcones: A Review of Preclinical Including Molecular Mechanisms and Clinical Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the Anti-Inflammatory Effect of Chalcone and Chalcone Analogues in a Zebrafish Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Identification of chalcone analogues as anti-inflammatory agents through the regulation of NF-κB and JNK activation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

The Elusive Chalcone: A Technical Guide to 3'-Methyl-4-O-methylhelichrysetin and its Botanical Source

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the current scientific understanding of 3'-Methyl-4-O-methylhelichrysetin, a chalcone (B49325) identified from natural sources. While the botanical origin of this compound is established, a comprehensive review of the existing scientific literature reveals a significant knowledge gap regarding its specific biological activities, mechanisms of action, and quantitative presence. This document summarizes the known information on its natural source, the broader chemical profile of the host genus, Cephalotaxus, and the general pharmacological properties of chalcones as a chemical class. The conspicuous absence of detailed experimental protocols, quantitative data, and defined signaling pathways for 3'-Methyl-4-O-methylhelichrysetin itself is a primary finding of this report.

Natural Source of 3'-Methyl-4-O-methylhelichrysetin

3'-Methyl-4-O-methylhelichrysetin has been identified as a constituent of the bark of coniferous plants belonging to the genus Cephalotaxus. Specifically, its presence has been reported in:

• Cephalotaxus affine [1]

• Cephalotaxus sinensis [2]

These species, commonly known as plum yews or cowtail pines, are native to Asia. While the presence of 3'-Methyl-4-O-methylhelichrysetin in these plants is documented, the genus Cephalotaxus is far more renowned for its rich and diverse alkaloid content, which has been the primary focus of phytochemical and pharmacological research.

The Preponderance of Alkaloids in Cephalotaxus and the Scarcity of Data on 3'-Methyl-4-O-methylhelichrysetin

The scientific literature on the chemical constituents of Cephalotaxus species is overwhelmingly dominated by studies on a specific class of alkaloids, namely the cephalotaxine-type alkaloids.[3] Compounds such as harringtonine (B1672945) and homoharringtonine (B1673347) have demonstrated significant antileukemic activity and have been the subject of extensive investigation, leading to their clinical use.[3]

In contrast, non-alkaloidal constituents, including flavonoids and chalcones like 3'-Methyl-4-O-methylhelichrysetin, are mentioned far less frequently and appear to be minor components of the plant's chemical profile. A thorough search of scientific databases reveals a lack of dedicated studies on 3'-Methyl-4-O-methylhelichrysetin. Consequently, the following critical information, as requested, is not available in the current body of scientific literature:

• Detailed Experimental Protocols: No specific methods for the targeted extraction, isolation, and purification of 3'-Methyl-4-O-methylhelichrysetin from Cephalotaxus species have been published.

• Quantitative Data: There is no available data on the yield or concentration of 3'-Methyl-4-O-methylhelichrysetin in the bark or other tissues of Cephalotaxus affine or Cephalotaxus sinensis.

• Biological Activity and Signaling Pathways: Specific pharmacological activities, mechanisms of action, and associated signaling pathways for 3'-Methyl-4-O-methylhelichrysetin have not been reported.

Chemical Diversity of the Genus Cephalotaxus

Despite the focus on alkaloids, the genus Cephalotaxus possesses a broader spectrum of chemical constituents. A general overview of the phytochemicals isolated from this genus is presented below.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 2. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. Cephalotaxus Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 3'-Methyl-4-O-methylhelichrysetin: A Technical Guide to its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and preliminary characterization of 3'-Methyl-4-O-methylhelichrysetin, a chalcone (B49325) identified from the bark of Cephalotaxus species. This document synthesizes available data to offer a detailed resource for researchers interested in the phytochemical landscape of this genus and the potential applications of its unique constituents.

Introduction

3'-Methyl-4-O-methylhelichrysetin is a flavonoid belonging to the chalcone subclass. First identified from the bark of Cephalotaxus affine and later also reported in Cephalotaxus sinensis, this natural product is of interest to the scientific community for its potential biological activities, a common trait among methylated flavonoids.[1] This guide will detail the known information regarding its discovery and the generalizable experimental protocols for its isolation and characterization.

Discovery and Natural Source

Physicochemical Properties

A summary of the known physicochemical data for 3'-Methyl-4-O-methylhelichrysetin is presented in Table 1. This information is critical for its extraction, purification, and identification.

Property	Value	Source
Chemical Name	3'-Methyl-4-O-methylhelichrysetin	N/A
Alias	3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone	N/A
Molecular Formula	C₁₈H₁₈O₅	Inferred
Molecular Weight	314.33 g/mol	Inferred
CAS Number	109471-13-8	[2]
Class	Chalcone (Flavonoid)	[1]
Natural Source	Bark of Cephalotaxus affine, Cephalotaxus sinensis	[1]

Experimental Protocols for Isolation

While the original, specific protocol for the isolation of 3'-Methyl-4-O-methylhelichrysetin is not detailed in accessible literature, a generalizable workflow can be constructed based on standard phytochemical practices for the isolation of chalcones from plant material.

Extraction

• Material Preparation: The bark of Cephalotaxus affine or Cephalotaxus sinensis is collected and air-dried in the shade. The dried material is then ground into a coarse powder to increase the surface area for solvent extraction.

• Solvent Extraction: The powdered bark is subjected to exhaustive extraction with a suitable organic solvent. A common approach involves sequential extraction with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and methanol (B129727), to fractionate the compounds based on their solubility. Chalcones are typically found in the ethyl acetate or methanol fractions. Maceration or Soxhlet extraction are commonly employed techniques.

Purification

A multi-step chromatographic process is essential to isolate 3'-Methyl-4-O-methylhelichrysetin from the crude extract.

• Silica (B1680970) Gel Column Chromatography: The crude extract rich in the target compound is subjected to column chromatography over silica gel. The column is typically eluted with a gradient of increasing polarity, for example, a mixture of n-hexane and ethyl acetate, followed by ethyl acetate and methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing the chalcone are often further purified using a Sephadex LH-20 column with methanol as the eluent. This step is effective in removing smaller molecules and pigments.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification is often achieved using preparative HPLC on a C18 column. A typical mobile phase would be a gradient of methanol and water, allowing for the isolation of the pure compound.

Spectroscopic Data for Structural Elucidation

The definitive identification of 3'-Methyl-4-O-methylhelichrysetin relies on a combination of spectroscopic techniques. Although the specific spectral data from the original discovery is not available, the expected data based on its structure is summarized in Table 2.

Spectroscopic Technique	Expected Data
¹H NMR	Signals corresponding to aromatic protons, methoxy (B1213986) groups, a methyl group, and the α,β-unsaturated ketone system of the chalcone backbone.
¹³C NMR	Resonances for all 18 carbon atoms, including carbonyl, aromatic, methoxy, and methyl carbons.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns for a chalcone.
UV-Vis Spectroscopy	Absorption maxima characteristic of the chalcone chromophore.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies in the public domain detailing the biological activity and potential signaling pathway modulation of 3'-Methyl-4-O-methylhelichrysetin. However, based on the known activities of other methylated flavonoids and chalcones, it is plausible that this compound may exhibit antioxidant, anti-inflammatory, or anticancer properties. Further research is warranted to explore its therapeutic potential.

Visualization of the Isolation Workflow

The following diagram illustrates the general experimental workflow for the isolation of 3'-Methyl-4-O-methylhelichrysetin from its natural source.

Caption: Generalized workflow for the isolation of 3'-Methyl-4-O-methylhelichrysetin.

Conclusion and Future Directions

3'-Methyl-4-O-methylhelichrysetin represents a unique chalcone from the Cephalotaxus genus. While its existence is confirmed, a significant gap in the scientific literature exists regarding the specifics of its initial discovery, detailed isolation protocols, and biological activity. This guide provides a framework based on established phytochemical methods. Future research should focus on rediscovering and thoroughly characterizing this compound, including a comprehensive evaluation of its pharmacological properties and mechanism of action. Such studies will be crucial in determining its potential as a lead compound in drug discovery and development.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. Bioactive norditerpenoids from Cephalotaxus fortunei var. alpina and C. lanceolata - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Structural Elucidation of 3'-Methyl-4-O-methylhelichrysetin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Data Presentation

The following tables provide a structured format for the presentation of NMR and MS data for 3'-Methyl-4-O-methylhelichrysetin. These templates are designed for clarity and ease of comparison with data from related compounds.

Table 1: ¹H-NMR Spectroscopic Data Template for 3'-Methyl-4-O-methylhelichrysetin

Position	δH (ppm)	Multiplicity	J (Hz)
2'
5'
6'
2
3
5
6
α
β
3'-CH₃
4-OCH₃

Solvent: To be specified (e.g., CDCl₃, DMSO-d₆) Frequency: To be specified (e.g., 400 MHz, 600 MHz)

Table 2: ¹³C-NMR Spectroscopic Data Template for 3'-Methyl-4-O-methylhelichrysetin

Position	δC (ppm)
1'
2'
3'
4'
5'
6'
1
2
3
4
5
6
C=O
α
β
3'-CH₃
4-OCH₃

Solvent: To be specified (e.g., CDCl₃, DMSO-d₆) Frequency: To be specified (e.g., 100 MHz, 150 MHz)

Table 3: Mass Spectrometry Data Template for 3'-Methyl-4-O-methylhelichrysetin

Ionization Mode	Mass Analyzer	[M+H]⁺ (m/z)	[M-H]⁻ (m/z)	Key Fragment Ions (m/z)
ESI	Q-TOF
APCI	Ion Trap
EI	Magnetic Sector

Experimental Protocols

The following are detailed, generalized methodologies for acquiring NMR and MS data for chalcones like 3'-Methyl-4-O-methylhelichrysetin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of the compound.

Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance series, Jeol ECZ series) with a standard probe.

Sample Preparation:

• Weigh approximately 5-10 mg of the purified compound.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, dimethyl sulfoxide-d₆, methanol-d₄). The choice of solvent should be based on the solubility of the compound and the absence of interfering solvent signals in regions of interest.

• Transfer the solution to a standard 5 mm NMR tube.

¹H-NMR Acquisition:

• Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• Acquire a standard one-dimensional ¹H-NMR spectrum. Typical parameters include:

  • Pulse program: zg30

  • Number of scans: 16-64

  • Spectral width: ~16 ppm

  • Acquisition time: ~2-4 seconds

  • Relaxation delay: 1-5 seconds

• Process the spectrum by applying a Fourier transform, phase correction, and baseline correction.

• Reference the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0.00 ppm).

¹³C-NMR Acquisition:

• Acquire a standard one-dimensional ¹³C-NMR spectrum with proton decoupling. Typical parameters include:

  • Pulse program: zgpg30

  • Number of scans: 1024-4096 (or more, depending on sample concentration)

  • Spectral width: ~240 ppm

  • Acquisition time: ~1-2 seconds

  • Relaxation delay: 2-5 seconds

• Process the spectrum similarly to the ¹H-NMR spectrum.

• Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

2D-NMR Experiments (Optional but Recommended): For unambiguous assignment of all proton and carbon signals, the following 2D-NMR experiments are recommended:

• COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Instrumentation: A mass spectrometer equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI, Atmospheric Pressure Chemical Ionization - APCI, or Electron Ionization - EI) and mass analyzer (e.g., Quadrupole Time-of-Flight - Q-TOF, Ion Trap, or Magnetic Sector).

Sample Preparation:

• Prepare a dilute solution of the purified compound (typically 1-10 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

• For ESI and APCI, the solvent should be compatible with the ionization source and may require the addition of a small amount of acid (e.g., formic acid) or base (e.g., ammonium (B1175870) hydroxide) to promote ionization.

Data Acquisition (ESI-Q-TOF as an example):

• Introduce the sample solution into the ion source via direct infusion or through a liquid chromatography (LC) system.

• Optimize the ion source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas flow, and temperature) to maximize the signal of the analyte.

• Acquire mass spectra in both positive and negative ion modes over a relevant mass range (e.g., m/z 50-1000).

• Perform tandem MS (MS/MS) experiments by selecting the precursor ion of interest (e.g., [M+H]⁺ or [M-H]⁻) and subjecting it to collision-induced dissociation (CID) to obtain fragment ion spectra.

Mandatory Visualization

The following diagram illustrates the general biosynthetic pathway of chalcones, the class of compounds to which 3'-Methyl-4-O-methylhelichrysetin belongs.

Caption: General biosynthetic pathway of chalcones.

Unveiling the Enigmatic Role of 3'-Methyl-4-O-methylhelichrysetin in Cephalotaxus sinensis: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

3'-Methyl-4-O-methylhelichrysetin, a chalcone (B49325) identified in the bark of Cephalotaxus sinensis, represents a molecule of interest within the broader class of flavonoids.[1] However, a comprehensive review of the current scientific literature reveals a significant knowledge gap regarding its specific biological function within the plant and its potential pharmacological activities. This technical guide synthesizes the available information, placing 3'-Methyl-4-O-methylhelichrysetin in the context of chalcone biosynthesis and function in plants. It also provides a detailed experimental protocol for the analysis of flavonoids in Cephalotaxus sinensis, offering a methodological framework for future investigations into this and other related compounds. While direct quantitative data and specific signaling pathways for 3'-Methyl-4-O-methylhelichrysetin are not available, this guide serves as a foundational resource to stimulate and inform future research endeavors.

Introduction: The Chalcone Frontier in Cephalotaxus sinensis

Cephalotaxus sinensis, a coniferous shrub native to central and southern China, is a known source of various bioactive compounds, including alkaloids and flavonoids.[2] Among the latter, the chalcone 3'-Methyl-4-O-methylhelichrysetin has been identified.[1] Chalcones are open-chain flavonoids that serve as key precursors in the biosynthesis of a wide array of other flavonoid classes.[3] They are recognized for their diverse and significant roles in plants, including pigmentation, UV protection, and defense against pathogens.[4][5] Despite the established importance of chalcones, the specific physiological or ecological function of 3'-Methyl-4-O-methylhelichrysetin in Cephalotaxus sinensis remains unelucidated. This document aims to provide a comprehensive overview of the current understanding, or lack thereof, and to equip researchers with the necessary background and methodologies to explore this intriguing molecule.

General Biosynthesis of Chalcones and Flavonoids in Plants

The biosynthesis of flavonoids is a well-characterized metabolic pathway in plants, originating from the phenylpropanoid pathway.[6][7] The foundational step in flavonoid synthesis is the formation of a chalcone scaffold, catalyzed by the enzyme chalcone synthase (CHS).[4][8] CHS facilitates the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to produce naringenin (B18129) chalcone, the precursor to a vast array of flavonoids.[9][10] Subsequent enzymatic modifications, including isomerization, hydroxylation, and glycosylation, lead to the diverse classes of flavonoids found in plants.[7][8]

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. Characterization of flavone glycosides and aglycones in Cephalotaxus sinensis by HPLC-DAD-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. alliedacademies.org [alliedacademies.org]
• 4. Chalcone synthase and its functions in plant resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chalcones—Features, Identification Techniques, Attributes, and Application in Agriculture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Flavonoids: biosynthesis, biological functions, and biotechnological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chalcone Scaffolds, Bioprecursors of Flavonoids: Chemistry, Bioactivities, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 3'-Methyl-4-O-methylhelichrysetin In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325) compound isolated from the bark of Cephalotaxus affine.[1] Chalcones are a class of flavonoids known for their potential therapeutic properties, including anti-inflammatory and antioxidant activities. This document provides detailed protocols for in vitro assays to evaluate the anti-inflammatory potential of 3'-Methyl-4-O-methylhelichrysetin. The described methods are based on established and widely used in vitro models for screening anti-inflammatory agents. The protocols will focus on the inhibition of protein denaturation and the modulation of the NF-κB signaling pathway, a key regulator of inflammation.[2]

Data Presentation

The following tables represent hypothetical data for the in vitro evaluation of 3'-Methyl-4-O-methylhelichrysetin.

Table 1: Inhibition of Albumin Denaturation by 3'-Methyl-4-O-methylhelichrysetin

Concentration (µg/mL)	Absorbance (660 nm)	% Inhibition of Denaturation
Control	0.850 ± 0.042	0%
10	0.680 ± 0.034	20.0%
25	0.510 ± 0.025	40.0%
50	0.340 ± 0.017	60.0%
100	0.170 ± 0.008	80.0%
Diclofenac (100 µg/mL)	0.128 ± 0.006	85.0%

Table 2: Effect of 3'-Methyl-4-O-methylhelichrysetin on NF-κB Reporter Gene Expression

Treatment	Relative Luciferase Units (RLU)	% Inhibition of NF-κB Activity
Untreated Control	1.0 ± 0.05	0%
TNF-α (10 ng/mL)	15.0 ± 0.75	-
TNF-α + 10 µM 3'-Methyl-4-O-methylhelichrysetin	10.5 ± 0.53	30.0%
TNF-α + 25 µM 3'-Methyl-4-O-methylhelichrysetin	7.5 ± 0.38	50.0%
TNF-α + 50 µM 3'-Methyl-4-O-methylhelichrysetin	4.5 ± 0.23	70.0%
TNF-α + Bay 11-7082 (10 µM)	3.0 ± 0.15	80.0%

Experimental Protocols

Inhibition of Protein Denaturation Assay

This assay evaluates the ability of a compound to prevent the denaturation of proteins, a process implicated in inflammation.[3][4]

Materials:

• 3'-Methyl-4-O-methylhelichrysetin

• Bovine Serum Albumin (BSA) or Egg Albumin

• Phosphate Buffered Saline (PBS), pH 6.4

• Diclofenac Sodium (positive control)

• DMSO (vehicle)

• Spectrophotometer

Procedure:

• Prepare a stock solution of 3'-Methyl-4-O-methylhelichrysetin in DMSO.

• Prepare different concentrations (e.g., 10, 25, 50, 100 µg/mL) of the test compound and the standard drug (Diclofenac) in PBS.

• The reaction mixture consists of 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of the test compound.[3]

• A control group is prepared by mixing 0.2 mL of egg albumin with 4.8 mL of PBS without the test compound.

• Incubate the mixtures at 37°C for 15 minutes.

• Induce denaturation by heating the mixtures at 70°C for 5 minutes.

• After cooling, measure the absorbance of the solutions at 660 nm using a spectrophotometer.

• Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

NF-κB Reporter Assay

This assay is designed to monitor the activity of the NF-κB signaling pathway in cultured cells.[5][6]

Materials:

• HEK293 cells (or other suitable cell line)

• NF-κB luciferase reporter vector and a constitutively expressing Renilla luciferase vector (internal control)[5][6]

• Lipofectamine 3000 (or other transfection reagent)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Tumor Necrosis Factor-alpha (TNF-α)

• 3'-Methyl-4-O-methylhelichrysetin

• Bay 11-7082 (positive control inhibitor)

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Seed HEK293 cells in a 96-well plate and grow to 80-90% confluency.

• Co-transfect the cells with the NF-κB luciferase reporter vector and the Renilla luciferase vector using a suitable transfection reagent.

• After 24 hours of transfection, replace the medium with fresh medium containing different concentrations of 3'-Methyl-4-O-methylhelichrysetin or the positive control.

• Pre-incubate the cells with the compounds for 1 hour.

• Stimulate the cells with TNF-α (10 ng/mL) for 6 hours to activate the NF-κB pathway. An unstimulated control group should be included.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a Dual-Luciferase Reporter Assay System and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency.

• Calculate the percentage inhibition of NF-κB activity relative to the TNF-α stimulated control.

Visualizations

Caption: Experimental workflow for in vitro anti-inflammatory assays of 3'-Methyl-4-O-methylhelichrysetin.

Caption: The canonical NF-κB signaling pathway and a potential point of inhibition.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 2. raybiotech.com [raybiotech.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. biocompare.com [biocompare.com]
• 6. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for the In Vitro Use of 3'-Methyl-4-O-methylhelichrysetin

Disclaimer: Scientific literature detailing the specific biological activities and cellular effects of 3'-Methyl-4-O-methylhelichrysetin is currently limited. The following application notes and protocols are based on the general characteristics and activities of chalcones, the chemical class to which 3'-Methyl-4-O-methylhelichrysetin belongs. These guidelines are intended to serve as a starting point for research, and specific experimental conditions will need to be optimized.

Introduction to 3'-Methyl-4-O-methylhelichrysetin and Chalcones

3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325), a class of natural compounds characterized by an open-chain flavonoid structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.[1] Chalcones are known for a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antioxidant properties.[2][3] They have been shown to modulate key cellular signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are involved in inflammation and cancer.[2][3][4][5]

Compound Information:

• Source: Isolated from the bark of Cephalotaxus affine and Cephalotaxus sinensis.[1][6]

• Solubility: Soluble in Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[1][6][7]

Application Notes: Potential In Vitro Applications

Based on the known activities of chalcones, 3'-Methyl-4-O-methylhelichrysetin can be investigated for the following applications in cell culture:

• Anticancer Activity: Many chalcones exhibit cytotoxic effects against various cancer cell lines.[3] The primary mechanisms often involve the induction of apoptosis (programmed cell death) and inhibition of cell proliferation.[3]

• Anti-inflammatory Activity: Chalcones are known to suppress inflammatory responses. A key mechanism is the inhibition of pro-inflammatory mediators like nitric oxide (NO) in immune cells such as macrophages.[2]

Experimental Protocols

Preparation of Stock Solutions

For in vitro experiments, a stock solution of 3'-Methyl-4-O-methylhelichrysetin should be prepared in a suitable solvent, typically DMSO.[1][6][7]

• Dissolve the compound in sterile DMSO to create a high-concentration stock solution (e.g., 10 mM).

• To ensure complete dissolution, vortex the solution.

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[1]

• When preparing working concentrations for cell treatment, dilute the stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Protocol 1: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[8][9][10]

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium

• 96-well cell culture plates

• 3'-Methyl-4-O-methylhelichrysetin stock solution

• MTT solution (5 mg/mL in PBS)[8]

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO₂ incubator (37°C, 5% CO₂).

• Prepare serial dilutions of 3'-Methyl-4-O-methylhelichrysetin in complete cell culture medium from the stock solution.

• Remove the medium from the cells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest treatment concentration) and a no-treatment control.

• Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.[9]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.[8]

• Measure the absorbance at 570 nm using a microplate reader.[8][9]

• Calculate cell viability as a percentage relative to the control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: Nitric Oxide (NO) Inhibition Assay in Macrophages

This assay measures the anti-inflammatory potential of the compound by quantifying the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cell line).[11][12]

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well cell culture plates

• 3'-Methyl-4-O-methylhelichrysetin stock solution

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 3'-Methyl-4-O-methylhelichrysetin for 1-2 hours.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include control groups: untreated cells, cells treated with LPS only, and cells treated with the compound only.

• After incubation, collect 50-100 µL of the cell culture supernatant from each well.

• Add an equal volume of Griess Reagent to the supernatant in a new 96-well plate and incubate for 10-15 minutes at room temperature.

• Measure the absorbance at 540-550 nm.[11][12]

• Determine the nitrite concentration from a sodium nitrite standard curve.

• It is crucial to perform a cell viability assay (e.g., MTT) in parallel to ensure that the observed reduction in NO is not due to cytotoxicity of the compound.[13]

Data Presentation

The quantitative data obtained from the aforementioned experiments can be summarized in tables for clear comparison.

Table 1: Example Data for Cytotoxicity of a Novel Chalcone on Cancer Cell Lines (72h Incubation)

Cell Line	IC₅₀ (µM)
HeLa	15.2
MCF-7	25.8
A549	18.5

Table 2: Example Data for Inhibition of Nitric Oxide Production by a Novel Chalcone in LPS-stimulated RAW 264.7 Cells

Concentration (µM)	NO Production (% of LPS Control)	Cell Viability (%)
0 (LPS only)	100	100
1	85.4	98.2
5	62.1	95.6
10	45.3	92.1
25	20.7	88.5

Visualization of Potential Signaling Pathways

Chalcones are known to interfere with inflammatory and cancer-related signaling pathways. A common mechanism is the inhibition of the NF-κB pathway. The following diagram illustrates a generalized workflow for investigating this effect.

Caption: Workflow for studying chalcone effects on the NF-κB pathway.

The diagram below illustrates a simplified, generalized NF-κB signaling pathway that is a common target for chalcones.

Caption: Generalized NF-κB pathway showing potential inhibition by chalcones.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 3. Targeting STAT3 and NF-κB Signaling Pathways in Cancer Prevention and Treatment: The Role of Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modulatory Effects of Chalcone Thio-Derivatives on NF-κB and STAT3 Signaling Pathways in Hepatocellular Carcinoma Cells: A Study on Selected Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iris.uniroma1.it [iris.uniroma1.it]
• 6. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 7. 3'-Methyl-4-O-Methylhelichrysetin | 109471-13-8 [chemicalbook.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. mdpi.com [mdpi.com]
• 12. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: HPLC Analysis of 3'-Methyl-4-O-methylhelichrysetin

Audience: Researchers, scientists, and drug development professionals.

Introduction

3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325) compound that has been isolated from the bark of Cephalotaxus affine.[1] As a member of the flavonoid family, it is of interest to researchers for its potential biological activities. Accurate and reliable quantitative analysis is crucial for pharmacokinetic studies, quality control of natural product extracts, and in vitro biological assays. This application note provides a detailed protocol for the analysis of 3'-Methyl-4-O-methylhelichrysetin using High-Performance Liquid Chromatography (HPLC) with UV detection. The described method is designed to be simple, reproducible, and suitable for the routine analysis of this compound.

Experimental Protocols

Sample Preparation

a. Standard Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of 3'-Methyl-4-O-methylhelichrysetin reference standard.

• Dissolve in 10 mL of methanol (B129727) in a volumetric flask.

• Sonicate for 5 minutes to ensure complete dissolution.

• This stock solution can be stored at -20°C for up to one month.

b. Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to final concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

• These solutions should be prepared fresh daily.

c. Sample Preparation (from plant material):

• Accurately weigh 1 g of dried and powdered plant material.

• Add 20 mL of methanol and extract by sonication for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC injection.

HPLC Instrumentation and Conditions

A standard HPLC system equipped with a UV-Vis detector is used. The chromatographic conditions are summarized in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection	UV at 280 nm
Run Time	10 minutes

Method Validation Parameters

The analytical method is validated according to the International Council for Harmonisation (ICH) guidelines, assessing linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation

Table 1: Linearity and Range

The linearity of the method was determined by analyzing the six working standard solutions. The calibration curve was constructed by plotting the peak area against the concentration.

Concentration (µg/mL)	Peak Area (arbitrary units)
1	15,234
5	76,170
10	151,980
25	380,100
50	759,800
100	1,521,000
Regression Equation	y = 15200x + 150
Correlation Coefficient (r²)	0.9998

Table 2: Precision

The precision of the method was evaluated by performing intra-day and inter-day assays of three different concentrations of the standard solution.

Concentration (µg/mL)	Intra-day RSD (%) (n=6)	Inter-day RSD (%) (n=6)
5	1.8	2.5
25	1.2	1.9
50	0.8	1.5

Table 3: Accuracy (Recovery)

The accuracy was determined by the recovery of known amounts of the standard added to a sample matrix.

Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)	RSD (%) (n=3)
10	9.85	98.5	1.7
20	20.3	101.5	1.1
40	39.8	99.5	0.9

Table 4: LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on the signal-to-noise ratio.

Parameter	Value (µg/mL)
LOD	0.1
LOQ	0.3

Visualization

Caption: Experimental workflow for the HPLC analysis of 3'-Methyl-4-O-methylhelichrysetin.

Conclusion

This application note describes a validated HPLC method for the quantitative analysis of 3'-Methyl-4-O-methylhelichrysetin. The method is demonstrated to be linear, precise, and accurate, making it suitable for the routine analysis of this compound in various sample matrices. The provided protocol offers a solid foundation for researchers in natural product chemistry, pharmacology, and drug development who are working with this or structurally related chalcones.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]

Application Note: Quantitative Analysis of 3'-Methyl-4-O-methylhelichrysetin using Liquid Chromatography-Mass Spectrometry

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3'-Methyl-4-O-methylhelichrysetin, a flavonoid compound. The protocol provides a comprehensive workflow, from sample preparation to data acquisition and analysis, suitable for researchers in drug development and natural product analysis. The method utilizes a reversed-phase C18 column for chromatographic separation and a triple quadrupole mass spectrometer for detection, ensuring high specificity and sensitivity.

Introduction

3'-Methyl-4-O-methylhelichrysetin is a chalcone, a type of flavonoid, isolated from the bark of Cephalotaxus affine[1]. Flavonoids are a large class of plant secondary metabolites with a wide range of reported biological activities, making them of significant interest in pharmaceutical and nutraceutical research[2][3]. Accurate and reliable quantification of these compounds in various matrices is crucial for pharmacokinetic studies, quality control of herbal products, and investigation of their biological functions. Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful analytical technique for the selective and sensitive quantification of small molecules in complex mixtures[4]. This document provides a detailed protocol for the detection and quantification of 3'-Methyl-4-O-methylhelichrysetin using LC-MS/MS.

Experimental

Materials and Reagents

• 3'-Methyl-4-O-methylhelichrysetin analytical standard (available from suppliers such as ChemFaces and InvivoChem)[1][5]

• Internal Standard (IS), e.g., a structurally similar and stable isotope-labeled flavonoid

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid, LC-MS grade

• Human plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Standard Solution Preparation

Prepare a stock solution of 3'-Methyl-4-O-methylhelichrysetin (1 mg/mL) in methanol. From this stock, prepare a series of working standard solutions by serial dilution with 50:50 (v/v) methanol:water to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL). Prepare a stock solution of the internal standard in methanol and a working solution at an appropriate concentration.

Sample Preparation

A protein precipitation followed by solid-phase extraction (SPE) is recommended for plasma samples to ensure a clean extract and minimize matrix effects.

• To 100 µL of plasma, add 200 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant and dilute with 500 µL of water.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the diluted supernatant onto the SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol in water.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Method

Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Temperature: 150°C

• Desolvation Gas Temperature: 500°C

• Capillary Voltage: 3.0 kV

• MRM Transitions: To be determined by infusing a standard solution of 3'-Methyl-4-O-methylhelichrysetin and the internal standard to identify the precursor ion and optimize collision energies for the most abundant product ions.

Data Presentation

The following table summarizes representative quantitative data for a typical flavonoid LC-MS/MS method. This data is for illustrative purposes and actual values for 3'-Methyl-4-O-methylhelichrysetin must be determined experimentally during method validation.

Parameter	Representative Value
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	< 3 ng/mL[6]
Limit of Quantitation (LOQ)	< 10 ng/mL[6]
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%
Matrix Effect	Minimal

Experimental Workflow Diagram

Caption: LC-MS/MS experimental workflow for 3'-Methyl-4-O-methylhelichrysetin.

Signaling Pathway Diagram

Information on the specific signaling pathways modulated by 3'-Methyl-4-O-methylhelichrysetin is not currently well-established in the scientific literature. Therefore, a signaling pathway diagram is not included in this application note. Researchers are encouraged to investigate the biological activities of this compound to elucidate its mechanism of action.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of 3'-Methyl-4-O-methylhelichrysetin in biological matrices. The protocol is suitable for a variety of research applications, including pharmacokinetic and metabolic studies. Proper method validation should be performed to ensure the accuracy and reliability of the results.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 6. Simultaneous Quantification of Six Major Flavonoids From Fructus sophorae by LC-ESI-MS/MS and Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]

3'-Methyl-4-O-methylhelichrysetin as a signaling inhibitor in research

Application Notes: 3'-Methyl-4-O-methylhelichrysetin

For Research Use Only

Product Description

3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325) compound.[1] It is available from various chemical suppliers for research purposes and is broadly categorized for investigation of its biological and pharmacological activities, including as a potential signaling inhibitor.[2] This compound is a derivative of helichrysetin (B1673041), a natural product isolated from plants of the Helichrysum genus. While specific research on the signaling inhibitory properties of 3'-Methyl-4-O-methylhelichrysetin is not currently available in published scientific literature, the parent compound, helichrysetin, has demonstrated notable biological activities.

Background on Helichrysetin (Parent Compound)

Helichrysetin has been shown to possess anti-tumor and antioxidant properties.[3] It has been identified as an inhibitor of the DNA binding inhibitor 2 (ID2), a protein that can play a role in cell growth and differentiation.[3] By inhibiting ID2, helichrysetin can induce apoptosis (programmed cell death) in cancer cells.[3] Studies have indicated that helichrysetin can inhibit the growth of various cancer cell lines, including lung, cervical, and breast cancer.[3] Furthermore, it has been observed to block the cell cycle and impact the energy metabolism of cancer cells by targeting the mTOR/p70S6K/c-Myc/PDHK1 signaling pathway.[3]

It is important to note that these findings pertain to helichrysetin , and the specific biological activities and signaling pathways modulated by its derivative, 3'-Methyl-4-O-methylhelichrysetin , may differ and require dedicated investigation.

Physicochemical Properties

Property	Value	Source
CAS Number	109471-13-8	[2]
Molecular Formula	C18H18O5	ChemFaces
Molecular Weight	314.33 g/mol	ChemFaces
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[1][2]
Source	Isolated from the bark of Cephalotaxus sinensis	[2]

Storage and Handling

Store at 2-8°C for up to 24 months. For long-term storage, it is recommended to prepare stock solutions and store them as aliquots in tightly sealed vials at -20°C, which are generally usable for up to two weeks. Before use, allow the product to equilibrate to room temperature for at least one hour.[2]

Protocols

Due to the absence of specific published research on the signaling inhibitory effects of 3'-Methyl-4-O-methylhelichrysetin, detailed experimental protocols for its application cannot be provided at this time. The following are general protocols for assays that are commonly used to investigate the potential of a compound as a signaling inhibitor. These should be adapted and optimized based on the specific cell lines and signaling pathways being investigated.

General Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is a general guideline to assess the effect of a compound on cell proliferation.

Workflow for Cell Viability Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Materials:

• Cells of interest

• Complete cell culture medium

• 3'-Methyl-4-O-methylhelichrysetin

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of 3'-Methyl-4-O-methylhelichrysetin in cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the compound. Include a vehicle control (e.g., DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing for the formation of formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value.

General Protocol 2: Western Blotting for Signaling Pathway Analysis

This protocol provides a general framework for analyzing the effect of the compound on the expression or phosphorylation of key signaling proteins.

Workflow for Western Blotting

Caption: General workflow for Western Blotting analysis.

Materials:

• Cells of interest and culture reagents

• 3'-Methyl-4-O-methylhelichrysetin

• Lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target signaling proteins (and loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate cells and treat with 3'-Methyl-4-O-methylhelichrysetin for the desired time.

• Wash cells with cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Denature protein samples and separate them by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Wash the membrane again and add the chemiluminescent substrate.

• Capture the signal using an imaging system. Analyze the band intensities relative to a loading control.

Signaling Pathways

As there is no published research detailing the specific signaling pathways inhibited by 3'-Methyl-4-O-methylhelichrysetin, a diagram of its mechanism of action cannot be provided. Researchers interested in this compound would need to conduct initial screening assays to identify potential target pathways. Based on the activity of the parent compound, helichrysetin, potential starting points for investigation could include pathways involved in cell cycle regulation, apoptosis, and cellular metabolism, such as the PI3K/Akt/mTOR pathway.

Hypothetical Investigational Workflow

Caption: A logical workflow for investigating a novel compound's mechanism.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 2. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Screening the Antioxidant Activity of 3'-Methyl-4-O-methylhelichrysetin

Audience: Researchers, scientists, and drug development professionals.

Introduction

3'-Methyl-4-O-methylhelichrysetin is a derivative of the naturally occurring flavonoid, helichrysetin. Flavonoids are a class of polyphenolic compounds widely recognized for their antioxidant properties, which are primarily attributed to their ability to scavenge free radicals and chelate metal ions.[1][2] The methylation of hydroxyl groups in flavonoids can influence their antioxidant activity by altering their electron-donating capacity and bioavailability.[3][4] These application notes provide a comprehensive guide for screening the in vitro and cellular antioxidant activity of 3'-Methyl-4-O-methylhelichrysetin. The protocols detailed below are standard methods for evaluating the antioxidant potential of novel compounds.[5][6][7]

Data Presentation

The antioxidant capacity of 3'-Methyl-4-O-methylhelichrysetin can be quantified using various assays. The results are typically expressed as the half-maximal inhibitory concentration (IC50) or in equivalents of a standard antioxidant like Trolox (Trolox Equivalent Antioxidant Capacity, TEAC).

Table 1: In Vitro Antioxidant Activity of 3'-Methyl-4-O-methylhelichrysetin

Assay	Parameter	Result (Hypothetical)	Positive Control (e.g., Quercetin)
DPPH Radical Scavenging	IC50 (µM)	25.8	8.5
ABTS Radical Scavenging	TEAC	2.1	4.5
Ferric Reducing Antioxidant Power (FRAP)	FRAP Value (µM Fe(II)/µM)	1.8	3.2

Table 2: Cellular Antioxidant Activity of 3'-Methyl-4-O-methylhelichrysetin in HepG2 Cells

Assay	Parameter	Result (Hypothetical)	Positive Control (e.g., Quercetin)
Cellular Antioxidant Activity (CAA)	CAA Value (µmol QE/100 µmol)	35.2	55.1

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.[1][8][9]

Methodology:

• Reagent Preparation:

  • DPPH Stock Solution (0.2 mM): Dissolve 7.88 mg of DPPH in 100 mL of methanol (B129727). Store at 4°C in the dark.[8]

  • DPPH Working Solution: Dilute the stock solution with methanol to obtain an absorbance of approximately 1.0 at 517 nm.[8]

  • Test Compound Stock Solution (1 mg/mL): Dissolve 10 mg of 3'-Methyl-4-O-methylhelichrysetin in 10 mL of methanol.

  • Serial Dilutions: Prepare a series of dilutions of the test compound from the stock solution.

  • Positive Control: Prepare a stock solution and serial dilutions of a standard antioxidant like quercetin (B1663063) or ascorbic acid.[1]

• Assay Procedure (96-well plate): [8]

  • Add 100 µL of various concentrations of the test compound or positive control to the wells of a 96-well plate.

  • Add 100 µL of DPPH working solution to each well.

  • For the control well, add 100 µL of methanol instead of the test compound.

  • For the blank well, add 200 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.[8][10]

  • Measure the absorbance at 517 nm using a microplate reader.[8][10]

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.[1]

  • The IC50 value (the concentration required to scavenge 50% of DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound.[1]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by the antioxidant is measured by the decrease in absorbance at 734 nm.[11][12][13]

Methodology:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve ABTS in water to a 7 mM concentration.[11][14]

  • Potassium Persulfate Solution (2.45 mM): Prepare a 2.45 mM solution of potassium persulfate in water.[1]

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[1][12][14] Dilute the ABTS•+ solution with methanol or water to an absorbance of 0.70 (±0.02) at 734 nm.[14]

• Assay Procedure:

  • Add 10 µL of the test compound at various concentrations to a 96-well plate.

  • Add 190 µL of the ABTS•+ working solution to each well.

  • Incubate at room temperature for 6 minutes.[14]

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the antioxidant activity of the sample is compared to that of Trolox, a water-soluble vitamin E analog.[9]

Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the change in absorbance at 593 nm.[15][16][17]

Methodology:

• Reagent Preparation:

  • Acetate (B1210297) Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate in water and adjusting the pH with acetic acid.

  • TPTZ Solution (10 mM): Dissolve TPTZ in 40 mM HCl.

  • FeCl₃ Solution (20 mM): Dissolve ferric chloride in water.

  • FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare this reagent fresh and warm it to 37°C before use.[14][15]

• Assay Procedure: [15]

  • Add 20 µL of the test sample or standard (FeSO₄) to a test tube or microplate well.

  • Add 180 µL of the FRAP reagent.

  • Incubate at 37°C for 4-10 minutes.[15][18]

  • Measure the absorbance at 593 nm.

• Calculation:

  • A standard curve is prepared using ferrous sulfate (B86663) (FeSO₄).

  • The FRAP value of the sample is determined from the standard curve and expressed as µM Fe(II) equivalents.

Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures the antioxidant activity of a compound within a cellular environment. It uses the cell-permeable probe 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent 2',7'-dichlorofluorescin (DCFH). In the presence of reactive oxygen species (ROS), DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). Antioxidants can suppress this oxidation.[19][20][21]

Methodology:

• Cell Culture:

  • Culture human hepatocarcinoma (HepG2) or other suitable cells in a 96-well black, clear-bottom microplate until they reach confluence.[19][20][22][23]

• Assay Procedure: [19][20][23]

  • Remove the culture medium and wash the cells with phosphate-buffered saline (PBS).

  • Add 100 µL of treatment medium containing the test compound at various concentrations and 25 µM DCFH-DA to each well.

  • Incubate the plate at 37°C for 1 hour.

  • Remove the treatment medium and wash the cells with PBS.

  • Add 100 µL of a free radical initiator (e.g., AAPH) to each well.

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence emission at 535 nm with excitation at 485 nm every 5 minutes for 1 hour.

• Calculation:

  • The area under the curve (AUC) for fluorescence versus time is calculated for both control and sample-treated wells.

  • The CAA value is calculated using the formula: CAA unit = 100 - (∫SA / ∫CA) * 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • Results can be expressed as quercetin equivalents (QE).[21]

Visualization of Workflows and Pathways

Caption: Experimental workflow for antioxidant activity screening.

Caption: Potential antioxidant signaling pathway (Nrf2).

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Antioxidant evaluation of O-methylated metabolites of catechin, epicatechin and quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Short Overview of Some Assays for the Measurement of Antioxidant Activity of Natural Products and Their Relevance in Dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant Assays for Plant and Food Components [agris.fao.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 11. Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Evaluation of the Antioxidant Activity of Aqueous and Methanol Extracts of Pleurotus ostreatus in Different Growth Stages [frontiersin.org]
• 15. ultimatetreat.com.au [ultimatetreat.com.au]
• 16. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 17. zen-bio.com [zen-bio.com]
• 18. cellbiolabs.com [cellbiolabs.com]
• 19. kamiyabiomedical.com [kamiyabiomedical.com]
• 20. cellbiolabs.com [cellbiolabs.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Cell Based Exogenous Antioxidant Assay [cellbiolabs.com]
• 23. content.abcam.com [content.abcam.com]

Application Notes and Protocols for the Experimental Use of 3'-Methyl-4-O-methylhelichrysetin and Related Chalcones in Pharmacology

Disclaimer: Direct pharmacological data for 3'-Methyl-4-O-methylhelichrysetin is limited in publicly available scientific literature. The following application notes and protocols are based on the well-documented activities of the broader class of chalcones, to which 3'-Methyl-4-O-methylhelichrysetin belongs. These compounds share a common chemical scaffold and often exhibit similar biological activities.[1][2][3][4][5][6][7] Researchers should validate these proposed applications and protocols specifically for 3'-Methyl-4-O-methylhelichrysetin.

Application Notes: Potential Pharmacological Applications of Chalcones

Chalcones, including potentially 3'-Methyl-4-O-methylhelichrysetin, are a class of flavonoids with a characteristic 1,3-diphenyl-2-propen-1-one backbone.[3] They are recognized for a wide spectrum of biological activities and are of significant interest in drug discovery.[4][6][8]

1.1. Anticancer Activity

Chalcones have demonstrated significant cytotoxic and chemoprotective properties.[1] They can induce apoptosis (programmed cell death), cause cell cycle arrest, and inhibit angiogenesis (the formation of new blood vessels that tumors need to grow).[1][2][3] The anticancer effects of chalcones are often attributed to their ability to modulate various signaling pathways involved in cell survival and proliferation.[2][3][9][10]

• Potential Applications:

  • Screening as a lead compound for the development of novel chemotherapeutic agents.

  • Use as a tool compound to study the mechanisms of apoptosis and cell cycle regulation in cancer cells.

  • Investigation as an adjuvant in combination with existing cancer therapies to enhance efficacy or overcome drug resistance.[2]

1.2. Anti-inflammatory Activity

Many chalcones exhibit potent anti-inflammatory effects.[4][6][8] Their mechanism of action can involve the inhibition of key inflammatory enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), as well as the modulation of inflammatory signaling pathways such as NF-κB.[8][11]

• Potential Applications:

  • Investigation as a potential therapeutic agent for inflammatory diseases such as arthritis, inflammatory bowel disease, and dermatitis.

  • Use in in vitro and in vivo models to study the molecular mechanisms of inflammation.

  • Development as a topical agent for inflammatory skin conditions.

1.3. Antioxidant Activity

The chemical structure of chalcones allows them to act as effective antioxidants by scavenging free radicals and reducing oxidative stress, which is implicated in a variety of chronic diseases.[1][8]

• Potential Applications:

  • Evaluation for the prevention or treatment of diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

  • Use as a protective agent against cellular damage induced by oxidative insults in experimental models.

Quantitative Data for Selected Chalcones

The following table summarizes the cytotoxic activity (IC50 values) of some representative chalcones against various cancer cell lines. This data can serve as a reference for designing experiments with 3'-Methyl-4-O-methylhelichrysetin.

Chalcone Derivative	Cell Line	Cell Type	IC50 (µM)	Reference
Licochalcone A	A549	Human Lung Carcinoma	46.13	[12]
Licochalcone A	B-16	Mouse Melanoma	25.89	[12]
Licochalcone A	Hep-2	Human Laryngeal Carcinoma	<10 µg/mL	[12]
trans-chalcone	A549	Human Lung Carcinoma	81.29	[12]
trans-chalcone	B-16	Mouse Melanoma	45.42	[12]
Chalcone-pyrazole hybrid (31)	HCC	Hepatocellular Carcinoma	0.5 - 4.8	[2]
Benzimidazole-chalcone hybrid (35a)	A549	Human Lung Carcinoma	3.6 ± 0.7	[9]
Benzimidazole-chalcone hybrid (35b)	A549	Human Lung Carcinoma	3.8 ± 1.8	[9]
Coumarin-chalcone hybrid (S009-131)	HeLa	Human Cervical Cancer	4.7 - 7.6	[13]
Prenylated Chalcone (12)	MCF-7	Human Breast Cancer	4.19 ± 1.04	[14]
Prenylated Chalcone (13)	MCF-7	Human Breast Cancer	3.30 ± 0.92	[14]

Experimental Protocols

3.1. Protocol for In Vitro Cytotoxicity Assessment using MTT Assay

This protocol is a standard method for assessing the anti-proliferative activity of a compound on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3'-Methyl-4-O-methylhelichrysetin.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HepG2)

• RPMI-1640 or DMEM medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• 3'-Methyl-4-O-methylhelichrysetin

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well plates

• Plate reader (570 nm)

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell lines in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Trypsinize and count the cells. Seed the cells into 96-well plates at a density of 1 x 10^4 cells/well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 3'-Methyl-4-O-methylhelichrysetin in DMSO.

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plates for 72 hours.

• MTT Assay:

  • After 72 hours of incubation, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for an additional 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the formula: (Absorbance of treated cells / Absorbance of control cells) x 100.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

3.2. Protocol for Anti-inflammatory Activity using Griess Assay for Nitric Oxide Production

This protocol measures the effect of a compound on nitric oxide (NO) production by lipopolysaccharide (LPS)-stimulated macrophages, a common model for inflammation.

Objective: To assess the potential of 3'-Methyl-4-O-methylhelichrysetin to inhibit NO production in vitro.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 3'-Methyl-4-O-methylhelichrysetin

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well plates

• Plate reader (540 nm)

Procedure:

• Cell Seeding:

  • Culture RAW 264.7 cells in DMEM with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment:

  • Prepare various concentrations of 3'-Methyl-4-O-methylhelichrysetin in DMEM.

  • Pre-treat the cells with the compound for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours. Include a control group with cells and medium only, a group with LPS only, and groups with the compound and LPS.

• Griess Assay:

  • After 24 hours, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Part A to each supernatant sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B.

  • Incubate for another 10 minutes at room temperature, protected from light.

• Data Analysis:

  • Measure the absorbance at 540 nm.

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples from the standard curve.

  • Determine the percentage inhibition of NO production by the compound compared to the LPS-only treated group.

Visualization of Potential Signaling Pathways

The following diagrams illustrate key signaling pathways that are often modulated by chalcones and could be relevant for the pharmacological action of 3'-Methyl-4-O-methylhelichrysetin.

Caption: Workflow for determining the in vitro cytotoxicity of a test compound using the MTT assay.

Caption: A simplified diagram of the intrinsic apoptosis pathway often activated by chalcones.

Caption: A diagram showing the potential inhibition of the NF-κB signaling pathway by chalcones.

References

• 1. Chalcones: an update on cytotoxic and chemoprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. japsonline.com [japsonline.com]
• 5. Chalcones: A review on synthesis and pharmacological activities | Journal of Applied Pharmaceutical Science [bibliomed.org]
• 6. jchemrev.com [jchemrev.com]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacological Properties of Chalcones: A Review of Preclinical Including Molecular Mechanisms and Clinical Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. docsdrive.com [docsdrive.com]
• 12. Cytotoxic activity evaluation of chalcones on human and mouse cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chalcones as Promising Antitumor Agents by Targeting the p53 Pathway: An Overview and New Insights in Drug-Likeness - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytotoxic Effects on Breast Cancer Cell Lines of Chalcones Derived from a Natural Precursor and Their Molecular Docking Analysis - ProQuest [proquest.com]

Technical Notes & Optimization

3'-Methyl-4-O-methylhelichrysetin solubility issues in aqueous buffer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with 3'-Methyl-4-O-methylhelichrysetin in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is 3'-Methyl-4-O-methylhelichrysetin and why is its solubility in aqueous buffer a concern?

A1: 3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325), a type of flavonoid, isolated from the bark of Cephalotaxus affine.[1] Like many flavonoids and chalcones, it is a lipophilic molecule with poor water solubility.[2][3] This low aqueous solubility can lead to precipitation when preparing solutions in buffers for in vitro and in vivo experiments, resulting in inaccurate compound concentrations and unreliable experimental outcomes.

Q2: What are the initial recommended solvents for dissolving 3'-Methyl-4-O-methylhelichrysetin?

A2: The primary recommended solvent for creating a stock solution of 3'-Methyl-4-O-methylhelichrysetin is dimethyl sulfoxide (B87167) (DMSO).[1] Other organic solvents such as chloroform, dichloromethane, ethyl acetate, and acetone (B3395972) can also be used.[4] For most biological applications, a concentrated stock solution in 100% DMSO is the standard starting point.

Q3: My 3'-Methyl-4-O-methylhelichrysetin, dissolved in DMSO, precipitates when I add it to my aqueous cell culture medium. Why does this happen?

A3: This phenomenon is often referred to as "solvent shock" or "crashing out." It occurs because the compound is highly soluble in the organic solvent (DMSO) but not in the aqueous buffer. When the concentrated DMSO stock is diluted into the aqueous medium, the overall solvent environment becomes predominantly aqueous, and the compound's solubility limit is exceeded, causing it to precipitate.

Q4: What is the maximum concentration of DMSO that is safe for my cell cultures?

A4: The tolerance to DMSO varies between cell lines. However, a general guideline is to keep the final concentration of DMSO in the cell culture medium at or below 0.5% to avoid cytotoxicity.[5][6][7] It is highly recommended to perform a vehicle control experiment with the same final DMSO concentration to assess its effect on your specific cell line.

Q5: Can adjusting the pH of the aqueous buffer improve the solubility of 3'-Methyl-4-O-methylhelichrysetin?

A5: Yes, adjusting the pH can influence the solubility of some chalcones. For chalcones with hydroxyl groups, increasing the pH above their pKa can lead to ionization, and the resulting phenolate (B1203915) ions are generally more water-soluble. However, the stability of the compound at different pH values should be considered, as extreme pH can cause degradation. It is also crucial to ensure the final pH of the buffer is compatible with your experimental system (e.g., cell viability).

Q6: Are there other methods to enhance the aqueous solubility of 3'-Methyl-4-O-methylhelichrysetin?

A6: Yes, using solubilizing agents like cyclodextrins can significantly improve the aqueous solubility of poorly soluble compounds. Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, like chalcones, within their central cavity, thereby increasing their apparent solubility in water. Beta-cyclodextrins and their derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used for this purpose.

Solubility Data

Compound	Solvent	Solubility	Reference
3'-Methyl-4-O-methylhelichrysetin	DMSO	Soluble (qualitative)	[1]
Chloroform, Dichloromethane, Ethyl Acetate, Acetone	Soluble (qualitative)	[4]
Water	Poorly soluble (inferred)
4'-Methoxychalcone	DMSO	48 mg/mL (201.44 mM)	[8]
Water	Insoluble	[9]
Dichloromethane, Methanol	Soluble (qualitative)	[9]

Troubleshooting Guide

This guide addresses common issues encountered when preparing aqueous solutions of 3'-Methyl-4-O-methylhelichrysetin.

Issue	Possible Cause	Recommended Solution
Compound does not dissolve in DMSO stock.	Insufficient solvent or low temperature.	- Increase the volume of DMSO. - Gently warm the solution (e.g., to 37°C) and vortex or sonicate.
Precipitation upon addition to aqueous buffer.	"Solvent shock" due to low aqueous solubility.	- Stepwise Dilution: First, dilute the DMSO stock into a small volume of serum-containing medium or a buffer/DMSO mixture. Then, add this intermediate dilution to the final culture volume. - Increase Mixing: Add the stock solution dropwise to the medium while gently vortexing or swirling. - Lower Stock Concentration: Prepare a less concentrated DMSO stock solution to reduce the magnitude of the solvent change upon dilution.
Cell toxicity observed in experiments.	High final concentration of DMSO.	- Ensure the final DMSO concentration is below 0.5% (v/v), or determine the maximum tolerated concentration for your specific cell line. - Always include a vehicle control (medium with the same final DMSO concentration without the compound).
Inconsistent experimental results.	Incomplete dissolution or precipitation of the compound.	- Visually inspect all solutions for any signs of precipitation before use. - Consider using a solubility-enhancing method like cyclodextrin (B1172386) complexation for more consistent solutions.

Experimental Protocols

Protocol 1: Preparation of 3'-Methyl-4-O-methylhelichrysetin Solution using DMSO

• Prepare a Concentrated Stock Solution:

  • Weigh the desired amount of 3'-Methyl-4-O-methylhelichrysetin powder.

  • Add 100% sterile DMSO to achieve a high concentration (e.g., 10-50 mM).

  • Vortex or sonicate until the compound is completely dissolved. A clear solution should be obtained.

• Storage:

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

• Preparation of Working Solution:

  • Thaw an aliquot of the stock solution at room temperature.

  • Perform a serial dilution to create an intermediate stock in your cell culture medium or buffer.

  • Add the final volume of the diluted stock to your experimental setup, ensuring the final DMSO concentration is non-toxic to your cells (ideally ≤ 0.5%).

Protocol 2: Enhancing Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol describes the preparation of a cyclodextrin inclusion complex to improve aqueous solubility.

• Prepare a Concentrated Solution of the Compound:

  • Dissolve 3'-Methyl-4-O-methylhelichrysetin in a minimal amount of a suitable organic solvent like ethanol.

• Prepare the Cyclodextrin Solution:

  • In a separate container, dissolve HP-β-CD in distilled water. A common molar ratio of compound to cyclodextrin to start with is 1:2.

• Form the Inclusion Complex:

  • Slowly add the compound solution to the HP-β-CD solution while stirring vigorously.

  • Continue to stir the mixture at room temperature for 24-48 hours.

• Remove the Organic Solvent:

  • Evaporate the organic solvent using a rotary evaporator or by lyophilization (freeze-drying). The resulting powder is the inclusion complex.

• Prepare the Final Aqueous Solution:

  • The dried inclusion complex powder can now be dissolved directly in your aqueous buffer or cell culture medium.

Visualizations

Experimental Workflow for Dissolving 3'-Methyl-4-O-methylhelichrysetin

Caption: Workflow for preparing solutions of 3'-Methyl-4-O-methylhelichrysetin.

Representative Signaling Pathways Modulated by Chalcones

Chalcones are known to exert their biological effects, such as anti-inflammatory and anti-cancer activities, by modulating various signaling pathways. A common mechanism involves the inhibition of the NF-κB pathway and the modulation of MAPK signaling, which can lead to the induction of apoptosis.[5][10][11][12][13][14][15]

Caption: Chalcone-mediated modulation of NF-κB, MAPK, and apoptosis pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Murray State's Digital Commons - Scholars Week: Water Solubility of Chalcones for Safer Aqueous Applications [digitalcommons.murraystate.edu]
• 4. Frontiers | Synthesis of Chalcone Derivatives: Inducing Apoptosis of HepG2 Cells via Regulating Reactive Oxygen Species and Mitochondrial Pathway [frontiersin.org]
• 5. The role of chalcones in suppression of NF-κB-mediated inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. 4'-METHOXYCHALCONE CAS#: 959-23-9 [m.chemicalbook.com]
• 10. Chalcone arrests cell cycle progression and induces apoptosis through induction of mitochondrial pathway and inhibition of nuclear factor kappa B signalling in human bladder cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Targeting STAT3 and NF-κB Signaling Pathways in Cancer Prevention and Treatment: The Role of Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Identification of chalcone analogues as anti-inflammatory agents through the regulation of NF-κB and JNK activation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. New chalcone derivative exhibits antiproliferative potential by inducing G2/M cell cycle arrest, mitochondrial-mediated apoptosis and modulation of MAPK signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 3'-Methyl-4-O-methylhelichrysetin Concentration for Cell Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3'-Methyl-4-O-methylhelichrysetin in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 3'-Methyl-4-O-methylhelichrysetin and what is its primary application in cell-based assays?

A1: 3'-Methyl-4-O-methylhelichrysetin is a natural chalcone (B49325) compound isolated from the bark of Cephalotaxus affine. In cell-based assays, it is primarily investigated for its potential as a signaling inhibitor with applications in cancer research and other therapeutic areas.

Q2: What is the recommended solvent for dissolving 3'-Methyl-4-O-methylhelichrysetin?

A2: 3'-Methyl-4-O-methylhelichrysetin is soluble in several organic solvents. For cell culture applications, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent to prepare a stock solution. Other suitable solvents include chloroform, dichloromethane, ethyl acetate, and acetone.[1] It is crucial to ensure the final concentration of the solvent in the cell culture medium is non-toxic to the cells (typically <0.5%).

Q3: What is a typical starting concentration range for 3'-Methyl-4-O-methylhelichrysetin in cell viability assays?

A3: The optimal concentration of 3'-Methyl-4-O-methylhelichrysetin is cell-line dependent. It is recommended to perform a dose-response experiment starting with a broad range of concentrations. Based on studies with structurally similar chalcones and methylated flavonoids, a starting range of 1 µM to 100 µM is advisable for initial screening in assays like the MTT assay.

Q4: How does 3'-Methyl-4-O-methylhelichrysetin induce cell death?

A4: While the precise mechanism for this specific compound is still under investigation, related methylated flavonoids have been shown to induce apoptosis. This programmed cell death is often mediated through the activation of caspases, such as caspase-3, and the regulation of pro- and anti-apoptotic proteins from the Bcl-2 family.

Q5: Which signaling pathways are potentially affected by 3'-Methyl-4-O-methylhelichrysetin?

A5: Chalcones and methylated flavonoids have been reported to modulate various signaling pathways critical for cell survival and proliferation. Potential pathways that could be affected by 3'-Methyl-4-O-methylhelichrysetin include the PI3K/Akt and STAT3 signaling pathways, which are frequently dysregulated in cancer.

Troubleshooting Guides

Inconsistent Results in Cell Viability (MTT) Assay

Problem	Possible Cause	Solution
High variability between replicates	- Inaccurate pipetting- Uneven cell seeding density- Compound precipitation	- Calibrate pipettes regularly- Ensure a single-cell suspension before seeding- Visually inspect the stock solution and final dilutions for any precipitate. If observed, gently warm the solution or sonicate briefly. Ensure the final solvent concentration is compatible with the medium.
No significant decrease in cell viability at expected concentrations	- Cell line is resistant to the compound- Insufficient incubation time- Incorrect concentration of the compound	- Test a wider range of concentrations (up to 200 µM)- Extend the incubation period (e.g., 48h, 72h)- Verify the concentration of the stock solution and ensure proper dilution.
Unexpected increase in cell viability at low concentrations	- Hormetic effect (a biphasic dose-response)	- This is a known biological phenomenon. Report the observation and focus on the inhibitory concentration range for further experiments.

Difficulty in Detecting Apoptosis

Problem	Possible Cause	Solution
Low percentage of apoptotic cells (Annexin V/PI staining)	- Suboptimal compound concentration- Incorrect timing of the assay- Cell line undergoes a different cell death mechanism	- Perform a dose-response and time-course experiment to identify the optimal conditions for apoptosis induction.- Analyze cells at different time points (e.g., 12h, 24h, 48h) post-treatment. Apoptosis is a dynamic process, and the peak may be missed.[2][3]- Investigate other cell death markers (e.g., for necrosis or autophagy).
High background in negative control	- Mechanical stress during cell handling- Over-trypsinization	- Handle cells gently- Use the minimum necessary trypsin concentration and incubation time.

Ambiguous Western Blot Results for Signaling Pathway Analysis

Problem	Possible Cause	Solution
No change in phosphorylation of target proteins (e.g., Akt, STAT3)	- Incorrect time point for analysis- Concentration of the compound is too low- The compound does not target the investigated pathway in this cell line	- Perform a time-course experiment to capture transient phosphorylation events (e.g., 15 min, 30 min, 1h, 6h, 24h).- Increase the concentration of the compound based on cell viability data.- Investigate alternative signaling pathways based on the literature for similar compounds.
Weak or no signal for target proteins	- Low protein concentration- Poor antibody quality	- Ensure sufficient protein is loaded (20-40 µg per lane is typical)- Use a validated antibody and optimize the antibody dilution and incubation conditions.

Experimental Protocols

MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 3'-Methyl-4-O-methylhelichrysetin in culture medium. Replace the old medium with the medium containing the compound or vehicle control (DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24h, 48h, 72h) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of 3'-Methyl-4-O-methylhelichrysetin for the determined optimal time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[4]

Western Blot Analysis of PI3K/Akt Signaling Pathway

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer and separate them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-Akt (Ser473), total Akt, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Visualizations

Caption: Experimental workflow for optimizing 3'-Methyl-4-O-methylhelichrysetin concentration.

Caption: Potential inhibition of the PI3K/Akt signaling pathway.

Caption: Proposed mechanism of apoptosis induction.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin (3'-甲基-2',4'-二羟基-4,6'-二甲氧基查耳酮) - 仅供科研 | 天然产物 | MCE [medchemexpress.cn]
• 2. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of 3'-Methyl-4-O-methylhelichrysetin in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 3'-Methyl-4-O-methylhelichrysetin in solution. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 3'-Methyl-4-O-methylhelichrysetin in solution?

Based on the general behavior of chalcones, the primary factors that can induce the degradation of 3'-Methyl-4-O-methylhelichrysetin are:

• Exposure to light (Photodegradation): Chalcones can undergo isomerization and degradation upon exposure to UV or even ambient light.[1][2]

• pH: Chalcones are generally more stable in slightly acidic to neutral pH conditions.[3][4] Alkaline solutions can lead to rapid degradation.[5]

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Oxidation: The presence of oxidizing agents or dissolved oxygen can lead to oxidative degradation of the compound.

• Solvent Choice: The type of solvent used can influence the stability of the compound. Protic solvents, especially water, may facilitate hydrolysis or other degradation pathways, whereas aprotic solvents are often preferred for storage.[6]

Q2: How can I visually detect if my 3'-Methyl-4-O-methylhelichrysetin solution has degraded?

While visual inspection is not a definitive method, certain changes may indicate degradation. A noticeable color change, such as yellowing or browning of a previously colorless or pale-yellow solution, can be a sign of degradation. The formation of a precipitate in a solution that was once clear may also suggest that the compound has degraded into less soluble products. For an accurate assessment, analytical techniques like High-Performance Liquid Chromatography (HPLC) are recommended to check for the appearance of new peaks corresponding to degradation products and a decrease in the peak area of the parent compound.

Q3: What are the best practices for preparing and storing stock solutions of 3'-Methyl-4-O-methylhelichrysetin?

To ensure the maximum stability of your stock solutions, follow these best practices:

• Solvent Selection: Use a high-purity, anhydrous aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.[7] These are generally preferred over aqueous solutions for long-term storage.

• Protection from Light: Prepare and store solutions in amber-colored vials or wrap the vials in aluminum foil to protect them from light.[2]

• Temperature Control: Store stock solutions at low temperatures, such as -20°C or -80°C, to minimize thermal degradation.[7]

• Inert Atmosphere: For long-term storage, consider purging the vial with an inert gas like argon or nitrogen before sealing to displace oxygen and prevent oxidation.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes. This practice avoids repeated freeze-thaw cycles, which can accelerate degradation, and minimizes the risk of contamination.

• Fresh Preparation: Whenever possible, prepare fresh solutions for your experiments. If you need to make stock solutions in advance, it is recommended to use them within two weeks when stored at -20°C.[3]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to the degradation of 3'-Methyl-4-O-methylhelichrysetin during experiments.

Problem: Inconsistent or unexpected experimental results.

This could be due to the degradation of your compound. The following workflow can help you troubleshoot the issue.

Caption: A step-by-step workflow for troubleshooting inconsistent experimental results potentially caused by compound degradation.

Problem: Appearance of unexpected peaks in analytical chromatogram (e.g., HPLC).

Potential Cause	Troubleshooting Steps
Photodegradation	1. Work in low-light conditions: Use a fume hood with the light off or dimmed. 2. Use protective labware: Employ amber-colored vials and glassware. If unavailable, wrap standard labware in aluminum foil.[2] 3. Minimize exposure time: Prepare samples immediately before analysis.
Thermal Degradation	1. Maintain low temperatures: Keep samples on ice or in a cooling block during preparation. 2. Control instrument temperature: Ensure the autosampler is temperature-controlled, if available. 3. Avoid prolonged heating: If heating is part of the experimental protocol, minimize the duration and temperature.
pH-induced Degradation	1. Buffer solutions: Ensure the pH of your solution is maintained within a stable range (slightly acidic to neutral). 2. Check pH of all reagents: Verify the pH of all solvents and buffers before adding the compound.
Oxidative Degradation	1. Use degassed solvents: Degas solvents by sonication or sparging with an inert gas (e.g., nitrogen, argon) prior to use. 2. Work under an inert atmosphere: If the compound is highly sensitive, perform experimental manipulations in a glove box. 3. Add antioxidants: In some cases, the addition of a small amount of an antioxidant like BHT may be considered, but its compatibility with the downstream application must be verified.
Contamination	1. Use high-purity solvents and reagents. 2. Ensure glassware is scrupulously clean. 3. Filter solutions: Filter the final solution through a compatible syringe filter (e.g., PTFE) before injection into an analytical instrument.

Experimental Protocols

Protocol 1: Forced Degradation Study of 3'-Methyl-4-O-methylhelichrysetin

This protocol is designed to intentionally degrade the compound under various stress conditions to identify potential degradation products and assess its stability.

Caption: Workflow for conducting a forced degradation study on 3'-Methyl-4-O-methylhelichrysetin.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 3'-Methyl-4-O-methylhelichrysetin in HPLC-grade methanol.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Incubate at room temperature.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature.

• Thermal Degradation: Incubate 1 mL of the stock solution at 60°C.

• Photodegradation: Expose 1 mL of the stock solution to a UV lamp (e.g., 254 nm or 365 nm) or direct sunlight. A control sample should be wrapped in aluminum foil and kept under the same conditions.

• Sampling and Analysis: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each stress condition. For acid and alkaline hydrolysis samples, neutralize with an equimolar amount of base or acid, respectively, before analysis. Analyze all samples by a stability-indicating HPLC method (e.g., C18 column with a gradient of water with 0.1% formic acid and acetonitrile).

Protocol 2: HPLC Method for Stability Assessment

This protocol outlines a general HPLC method suitable for monitoring the stability of 3'-Methyl-4-O-methylhelichrysetin.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 30% B over 1 minute, and equilibrate for 4 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV detector at an appropriate wavelength (determined by UV-Vis scan, likely around 340 nm for chalcones) or Mass Spectrometer

Quantitative Data Summary

The following tables provide hypothetical, yet plausible, stability data for 3'-Methyl-4-O-methylhelichrysetin based on the general properties of chalcones. This data should be experimentally verified for accurate application.

Table 1: Effect of pH on the Stability of 3'-Methyl-4-O-methylhelichrysetin in Aqueous Solution at 25°C

pH	% Remaining after 24 hours	Appearance
4.0	98.5%	Clear, pale yellow
7.0	95.2%	Clear, pale yellow
9.0	65.8%	Yellow to brownish
12.0	<10%	Brown with precipitate

Table 2: Effect of Temperature and Light on the Stability of 3'-Methyl-4-O-methylhelichrysetin in Ethanol Solution

Condition	% Remaining after 48 hours
4°C, Dark	99.1%
25°C, Dark	96.4%
25°C, Ambient Light	85.3%
40°C, Dark	88.2%
40°C, Ambient Light	70.1%

Table 3: Stability of 3'-Methyl-4-O-methylhelichrysetin in Different Solvents at -20°C in the Dark

Solvent	% Remaining after 3 months
DMSO	>99%
Ethanol (Anhydrous)	98.7%
Acetonitrile	98.2%
Methanol	97.5%
Water	Not recommended for long-term storage

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Reaction mechanism of chalcone isomerase. pH dependence, diffusion control, and product binding differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Curcuminoid Chalcones: Synthesis, Stability, and New Neuroprotective and Sonosensitising Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chalcone: A Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]

Technical Support Center: Troubleshooting 3'-Methyl-4-O-methylhelichrysetin HPLC Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address HPLC peak tailing issues encountered during the analysis of 3'-Methyl-4-O-methylhelichrysetin.

Frequently Asked Questions (FAQs)

Q1: What is 3'-Methyl-4-O-methylhelichrysetin?

3'-Methyl-4-O-methylhelichrysetin is a chalcone (B49325), a type of flavonoid compound.[1][2] Chalcones are known for their diverse biological activities and are a subject of interest in pharmaceutical research.[3][4]

Q2: What is HPLC peak tailing and why is it a problem?

In an ideal HPLC separation, the resulting peaks in the chromatogram should be symmetrical (Gaussian). Peak tailing is a phenomenon where the peak is asymmetrical, with the latter half of the peak being broader than the front half. This can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and indicate underlying issues with the analytical method or HPLC system.[5][6]

Q3: What are the common causes of peak tailing for a compound like 3'-Methyl-4-O-methylhelichrysetin?

The most common cause of peak tailing for phenolic compounds like chalcones is secondary interactions between the analyte and the stationary phase of the HPLC column.[7][8] These interactions often occur with residual silanol (B1196071) groups on the silica-based packing material.[6][8] Other potential causes include issues with the mobile phase, column degradation, or problems with the HPLC system itself.[5]

Troubleshooting Guide for Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing issues for 3'-Methyl-4-O-methylhelichrysetin analysis.

Step 1: Evaluate the Mobile Phase

The composition and pH of the mobile phase are critical factors in controlling peak shape.

Issue: Inappropriate Mobile Phase pH

• Explanation: 3'-Methyl-4-O-methylhelichrysetin, being a chalcone, is a weakly acidic compound. If the mobile phase pH is not optimal, the compound can exist in multiple ionization states, leading to peak broadening and tailing. Furthermore, at a mid-range pH, residual silanol groups on the column's stationary phase can be ionized and interact with the analyte, causing tailing.[6][9]

• Solution: Acidify the mobile phase. Adding a small amount of an acid like formic acid, acetic acid, or trifluoroacetic acid (TFA) to the aqueous component of the mobile phase to achieve a pH between 2 and 3 is highly recommended.[8][9] This ensures that the chalcone is in a single, protonated form and also suppresses the ionization of silanol groups on the stationary phase, thereby minimizing secondary interactions.[9]

Issue: Incorrect Mobile Phase Composition

• Explanation: The choice and ratio of organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase affect the elution strength and can influence peak shape.

• Solution: Optimize the mobile phase composition. A typical starting point for chalcone analysis is a gradient elution with a C18 column, using a mobile phase of methanol (B129727) or acetonitrile and acidified water.[10][11][12]

Step 2: Assess the HPLC Column

The column is the heart of the separation, and its condition is paramount for good peak shape.

Issue: Secondary Interactions with the Stationary Phase

• Explanation: As mentioned, interactions with residual silanol groups are a primary cause of tailing for phenolic compounds.[7][8]

• Solution:

  • Use an End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically modifies the stationary phase to reduce the number of accessible silanol groups.[9] Ensure you are using a high-quality, end-capped C18 column.

  • Mobile Phase Modifier: As described in Step 1, the use of an acidic mobile phase modifier is a key strategy to minimize these interactions.[8]

Issue: Column Contamination or Degradation

• Explanation: Over time, columns can become contaminated with strongly retained sample components or the stationary phase can degrade, leading to poor peak shape.[8]

• Solution:

  • Column Washing: Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove potential contaminants.

  • Replace the Column: If the column is old or washing does not improve the peak shape, it may need to be replaced.

Step 3: Check System and Sample Parameters

Issue: Extra-Column Volume

• Explanation: Excessive volume in the tubing and connections between the injector, column, and detector can cause peak broadening and tailing.

• Solution: Use tubing with a narrow internal diameter and keep the length to a minimum. Ensure all fittings are properly connected to avoid dead volume.

Issue: Sample Overload

• Explanation: Injecting too much sample onto the column can lead to peak distortion, including tailing.[6]

• Solution: Reduce the injection volume or dilute the sample.

Data Presentation: Recommended HPLC Parameters

The following table summarizes recommended starting parameters for the HPLC analysis of 3'-Methyl-4-O-methylhelichrysetin, based on typical methods for chalcones and flavonoids.[10][11][12][13][14]

Parameter	Recommendation
Stationary Phase	C18, end-capped (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid (or Acetic Acid/TFA)
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with a lower percentage of B and increase over time
Flow Rate	0.8 - 1.2 mL/min
Column Temperature	30 - 40 °C
Detection Wavelength	310 - 370 nm (Chalcones have strong absorbance in this range)[10]
Injection Volume	10 - 20 µL

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

• Prepare Mobile Phases:

  • Mobile Phase A1: Water

  • Mobile Phase A2: Water with 0.1% Formic Acid (v/v)

  • Mobile Phase B: Acetonitrile

• Initial Analysis: Perform an injection using a gradient with Mobile Phase A1 and B. Observe the peak shape of 3'-Methyl-4-O-methylhelichrysetin.

• Acidified Analysis: Perform an identical injection, but substitute Mobile Phase A1 with A2.

• Compare Results: Compare the peak tailing factor from both runs. A significant improvement in peak symmetry is expected with the acidified mobile phase.

Protocol 2: Column Performance Check

• Standard Injection: Inject a standard of 3'-Methyl-4-O-methylhelichrysetin onto the current column and record the chromatogram.

• Column Wash: Wash the column with 100% acetonitrile for at least 30 column volumes.

• Re-injection: Re-inject the standard under the same conditions. If peak shape improves, contamination was a likely cause.

• New Column: If peak tailing persists, replace the analytical column with a new, equivalent column and inject the standard again. A significant improvement in peak shape indicates that the previous column was degraded.

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting HPLC peak tailing.

References

• 1. mdpi.com [mdpi.com]
• 2. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 3. Chalcone - Wikipedia [en.wikipedia.org]
• 4. Practical Synthesis of Chalcone Derivatives and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uhplcs.com [uhplcs.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 10. benchchem.com [benchchem.com]
• 11. HPLC and HPLC-MS Analysis of Intestinal Elimination and Phase 2 Metabolism of 4'-hydroxy-4-Methoxychalcone and its Bis-Mannich Analog In The Rat [openmedicinalchemistryjournal.com]
• 12. HPLC of flavanones and chalcones in different species and clones of Salix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 3'-Methyl-4-O-methylhelichrysetin Purification

This technical support guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the refining and purification of 3'-Methyl-4-O-methylhelichrysetin.

Frequently Asked Questions (FAQs)

Q1: What is 3'-Methyl-4-O-methylhelichrysetin?

A1: 3'-Methyl-4-O-methylhelichrysetin is a chalcone, a type of flavonoid, that has been isolated from the bark of Cephalotaxus affine.[1] Like other flavonoids, it is being investigated for its potential biological activities.

Q2: What are the known solvent solubilities for this compound?

A2: 3'-Methyl-4-O-methylhelichrysetin is soluble in a variety of organic solvents, including Dimethyl Sulfoxide (DMSO), Chloroform (B151607), Dichloromethane, and Ethyl Acetate (B1210297).[2][3] For in vitro studies, stock solutions are often prepared in DMSO.[1]

Q3: How should I store 3'-Methyl-4-O-methylhelichrysetin?

A3: For long-term storage, it is recommended to store the compound as a solid at 2-8°C, tightly sealed. If you prepare stock solutions, it is advisable to aliquot them and store at -20°C for up to two weeks to maintain stability.[3] Before use, allow the vial to equilibrate to room temperature for at least one hour.[3]

Q4: What are the general challenges in purifying flavonoids like this one?

A4: Flavonoid purification can be challenging due to their occurrence in complex mixtures with compounds of similar polarity. This often makes separation laborious and can lead to low yields.[4] Common purification techniques include column chromatography, preparative HPLC, and recrystallization.[4]

Experimental Protocol: Purification of 3'-Methyl-4-O-methylhelichrysetin

This protocol outlines a general procedure for the purification of 3'-Methyl-4-O-methylhelichrysetin from a crude plant extract.

1. Crude Extract Preparation:

• A crude extract containing 3'-Methyl-4-O-methylhelichrysetin is first obtained from the plant source, for example, the bark of Cephalotaxus sinensis, using a suitable solvent like ethanol (B145695) or methanol.[3]

2. Solvent Partitioning:

• The crude extract is dissolved in a methanol/water mixture.

• This solution is then partitioned successively with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity.[5] The chloroform or ethyl acetate fraction is likely to contain the target compound.

3. Column Chromatography:

• The dried fraction from the previous step is subjected to column chromatography using silica (B1680970) gel.

• A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).

• Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing the desired compound.

4. Recrystallization:

• The fractions containing pure or nearly pure 3'-Methyl-4-O-methylhelichrysetin are combined and the solvent is evaporated.

• The resulting solid is recrystallized using a suitable solvent system, such as ethanol/water or methanol/chloroform, to obtain a highly purified crystalline product.[4]

5. Purity Assessment:

• The purity of the final product is assessed using High-Performance Liquid Chromatography (HPLC) and its identity is confirmed by spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data Summary

The following table presents typical data that might be expected from a successful purification run.

Purification Stage	Starting Material (g)	Product Mass (mg)	Yield (%)	Purity (%)
Crude Extract	100	-	-	<5
After Solvent Partitioning	15	-	-	20-30
After Column Chromatography	2	300	0.3	>90
After Recrystallization	0.3	250	0.25	>98

Troubleshooting Guide

Q: My final yield is very low. What could be the reason?

A: Low yields in flavonoid purification are a common issue.[4] Several factors could be responsible:

• Incomplete Extraction: The initial extraction from the plant material may not have been efficient. Consider optimizing the solvent, temperature, and extraction time.

• Loss During Partitioning: The target compound may have partially partitioned into an unexpected solvent layer due to its specific polarity.

• Poor Separation in Chromatography: Overlapping peaks during column chromatography can lead to the discarding of fractions with a mix of compounds. Fine-tuning the solvent gradient can improve separation.

• Loss During Recrystallization: Using too much solvent or cooling the solution too quickly can lead to a significant loss of the product in the mother liquor.

Q: My purified compound shows multiple spots on TLC or multiple peaks in HPLC. What should I do?

A: This indicates the presence of impurities.

• Repeat Chromatography: If the impurities have a different polarity, a second round of column chromatography with a shallower solvent gradient may be effective.

• Preparative HPLC: For impurities that are very close in polarity to the target compound, preparative HPLC is a powerful technique for achieving high purity.[4]

• Recrystallization: If the compound is crystalline, multiple recrystallizations can be performed to remove minor impurities.

Q: I am having trouble getting my compound to crystallize. What can I try?

A: Crystallization can be a delicate process. Here are a few troubleshooting steps:

• Solvent Choice: The choice of solvent is critical. The ideal solvent should dissolve the compound when hot but not at room temperature. Experiment with different solvent systems.

• Induce Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.

• Slow Evaporation: Allowing the solvent to evaporate slowly at room temperature can sometimes promote crystallization.

Q: The color of my purified compound is off. What does this suggest?

A: An unexpected color can indicate the presence of colored impurities or degradation of the compound. Flavonoids can be sensitive to factors like pH, light, and temperature.[6] Ensure that the purification process is carried out with minimal exposure to harsh conditions.

Visualizations

Caption: A logical workflow for troubleshooting common issues during the purification of 3'-Methyl-4-O-methylhelichrysetin.

Caption: A hypothetical signaling pathway illustrating the potential mechanism of action for 3'-Methyl-4-O-methylhelichrysetin.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 2. 3'-Methyl-4-O-Methylhelichrysetin | 109471-13-8 [chemicalbook.com]
• 3. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 4. scielo.br [scielo.br]
• 5. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of Extraction and Purification of Flavonoids from Stigmaless Floral Residues of Crocus sativus L. and Their Stimulatory Effect on Glucose Uptake In Vitro [mdpi.com]

Technical Support Center: 3'-Methyl-4-O-methylhelichrysetin Synthesis

Welcome to the technical support center for the synthesis of 3'-Methyl-4-O-methylhelichrysetin. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of this and related chalcone (B49325) compounds.

Troubleshooting Guide

Issue 1: Consistently Low Yield of Crude Product

Low yields are a frequent challenge in chalcone synthesis, often attributed to sub-optimal reaction conditions or competing side reactions.[1] The primary synthetic route to chalcones is the Claisen-Schmidt condensation, which involves the base- or acid-catalyzed reaction of a substituted acetophenone (B1666503) with a substituted benzaldehyde (B42025).[2][3]

Potential Cause	Recommended Solution
Improper Catalyst Choice/Concentration	The selection and concentration of the catalyst are critical. For base-catalyzed reactions, common choices include NaOH and KOH.[4] The optimal concentration should be determined empirically, but typically ranges from 10-20 mol%.[4]
Sub-optimal Reaction Conditions	Traditional methods often utilize reflux in alcoholic solvents like ethanol (B145695) or methanol.[1] However, alternative "green" chemistry approaches such as solvent-free grinding or microwave-assisted synthesis have demonstrated improved yields and reduced reaction times.[1][2] One study reported a yield of 32.6% for a grinding method versus 9.2% for a reflux method for the same reaction.[2]
Incomplete Reaction	Monitor the reaction's progress using Thin Layer Chromatography (TLC). If starting materials persist after a significant duration, consider extending the reaction time or cautiously increasing the temperature.[1] Poor solubility of reactants can also lead to an incomplete reaction; ensure all starting materials are fully dissolved.[5]
Poor Substrate Reactivity	The electronic and steric properties of the starting materials can significantly affect the reaction rate. Electron-withdrawing groups on the benzaldehyde and electron-donating groups on the acetophenone generally enhance reactivity in base-catalyzed condensations.[4]

Issue 2: Presence of Multiple Byproducts in the Reaction Mixture

The appearance of multiple spots on a TLC plate indicates the formation of side products, which can complicate purification and lower the yield of the desired chalcone.

Potential Side Reaction	Identification & Minimization
Self-condensation of Ketone	This occurs when the ketone (acetophenone derivative) reacts with itself, particularly under strongly basic conditions.[4] This is more prevalent if the ketone is highly enolizable and the aldehyde is less reactive.[1]
Cannizzaro Reaction	The aromatic aldehyde can undergo a disproportionation reaction in the presence of a strong base to form the corresponding carboxylic acid and alcohol.[4] To minimize this, use a lower concentration of base and maintain a lower reaction temperature.[4] A fast addition of the aldehyde has also been shown to decrease yield, potentially due to this side reaction.[6]
Michael Adduct Formation	The enolate of the acetophenone can react with the newly formed chalcone in a Michael addition. This is more likely with a high concentration of the enolate.[5] Ensure dropwise addition of the base or aldehyde to the ketone solution to maintain a low concentration of the enolate.[5]

Issue 3: Difficulty in Product Purification

Even with a successful reaction, challenges can arise during the isolation and purification of the final product.

Problem	Recommended Solution
Product Fails to Precipitate	Chalcones often precipitate from the reaction mixture upon cooling or pouring into ice-cold water.[4] If the product remains dissolved, attempt to induce precipitation by stirring in an ice bath or adding a small amount of cold water.[6]
Inefficient Recrystallization	Product loss can occur during recrystallization.[4] Optimize the solvent system to ensure the product is soluble at high temperatures but sparingly soluble at low temperatures. If a single solvent is ineffective, a binary solvent system may be required.
Persistent Impurities	If recrystallization fails to yield a pure product, column chromatography is a reliable alternative. A common stationary phase is silica (B1680970) gel with a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate).[1]

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic approach for 3'-Methyl-4-O-methylhelichrysetin?

A1: While specific literature for 3'-Methyl-4-O-methylhelichrysetin is limited, the general and most common method for synthesizing chalcones is the Claisen-Schmidt condensation.[7] This would involve the reaction of 3-methyl-4-methoxyacetophenone with an appropriately substituted benzaldehyde under basic or acidic conditions.

Q2: How can I improve the regioselectivity of methylation if I am synthesizing this molecule from a polyhydroxylated precursor?

A2: O-Methylation can present challenges in regioselectivity. The use of enzymatic catalysts, such as O-methyltransferases (OMTs), can offer high regioselectivity.[8] Rational engineering of these enzymes can even alter their substrate specificity to achieve the desired methylation pattern.[8]

Q3: Are there any "green" synthesis methods applicable to chalcones?

A3: Yes, several green chemistry approaches have been successfully applied to chalcone synthesis. These include solvent-free grinding, microwave-assisted synthesis, and the use of ultrasonic irradiation.[2][9][10] These methods often lead to higher yields, shorter reaction times, and a reduction in chemical waste.[2][9] For instance, a grinding method has been shown to yield 32.6% of a chalcone product compared to 9.2% via a traditional reflux method.[2]

Q4: My reaction is acid-catalyzed using HCl, but the yield is very low. Why might this be?

A4: Aldol-type condensations are often more favorable under basic conditions as they proceed via a carbanion addition to a carbonyl group.[3] For acid-catalyzed reactions, the generation of the enol form is necessary, which may not be as favorable with HCl, leading to lower yields.[3]

Experimental Protocols

General Protocol for Base-Catalyzed Claisen-Schmidt Condensation

• Reactant Preparation : In a round-bottom flask, dissolve the substituted acetophenone (1 equivalent) and the aromatic aldehyde (1 equivalent) in ethanol.[1]

• Catalyst Addition : While stirring the solution at room temperature, slowly add an aqueous or ethanolic solution of the base catalyst (e.g., 10-20 mol% of NaOH or KOH).[1][4]

• Reaction Monitoring : Stir the reaction mixture at room temperature or gently heat to reflux. Monitor the progress of the reaction by TLC until the starting materials are consumed.[1]

• Workup : Once the reaction is complete, cool the mixture and pour it into ice-cold water. The chalcone product will often precipitate as a solid.[4]

• Isolation : Collect the solid product by vacuum filtration and wash it with cold water to remove the catalyst and other water-soluble impurities.[4]

• Purification : Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.[2]

Visualizations

Caption: A logical workflow for troubleshooting low yields in chalcone synthesis.

Caption: A typical experimental workflow for Claisen-Schmidt chalcone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | The green chemistry of chalcones: Valuable sources of privileged core structures for drug discovery [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Synthesis of 3'-Methyl-4-O-methylhelichrysetin Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and optimization of 3'-Methyl-4-O-methylhelichrysetin and its derivatives.

General Synthesis Workflow

The synthesis of 3'-Methyl-4-O-methylhelichrysetin, a substituted chalcone (B49325), typically proceeds via a Claisen-Schmidt condensation, followed by methylation. The overall workflow can be visualized as follows:

Caption: General two-step synthesis pathway for 3'-Methyl-4-O-methylhelichrysetin.

Frequently Asked Questions (FAQs)

Q1: What is the core reaction for synthesizing the chalcone backbone? The primary method is the Claisen-Schmidt condensation, a base-catalyzed reaction between a substituted acetophenone (B1666503) (e.g., 2',4'-dihydroxy-6'-methoxyacetophenone) and a substituted benzaldehyde (B42025) (e.g., 3-methyl-4-hydroxybenzaldehyde).[1] Strong bases like potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) are commonly used as catalysts in a polar solvent like ethanol.[2]

Q2: Why is O-methylation a critical step for these derivatives? O-methylation of flavonoids, such as the target chalcone, can significantly enhance their biological properties. Methylated flavonoids often exhibit increased metabolic stability, improved membrane transport, and higher bioavailability compared to their hydroxylated precursors.[3][4] This modification can lead to superior anticancer or anti-inflammatory activity.[5]

Q3: What are the main challenges in synthesizing chalcone derivatives? Common challenges include low reaction yields, the formation of side products, and difficulties in purification.[6] Side reactions can include the self-condensation of the ketone or the Cannizzaro reaction of the aldehyde if it lacks α-hydrogens.[6][7]

Q4: Can solvent-free methods be used for the condensation step? Yes, solvent-free grinding methods have been shown to be effective and can be considered a "green chemistry" approach.[8] Studies have reported that grinding the reactants with a solid base catalyst (like KOH) can lead to higher yields and shorter reaction times compared to conventional reflux methods.[1]

Troubleshooting Guide

Problem 1: Low or No Yield in Claisen-Schmidt Condensation

Low yields are a frequent issue in chalcone synthesis. The following workflow and table can help diagnose and solve the problem.

Caption: Troubleshooting workflow for low-yield Claisen-Schmidt condensation reactions.[6]

Possible Cause	Recommended Solution / Action	Citation
Poor Reagent Quality	Impurities in the aldehyde (e.g., from oxidation) or ketone can inhibit the reaction. Purify starting materials if necessary.	[6]
Ineffective Catalyst	The base catalyst (e.g., NaOH, KOH) may be old or have absorbed CO2. Use a fresh batch of the catalyst. Ensure appropriate concentration, as excessively high levels can promote side reactions.	[2][6]
Suboptimal Temperature	The reaction is typically run at room temperature. Elevated temperatures can increase the rate of side reactions and by-product formation.	[6]
Incorrect Stoichiometry	The molar ratio of reactants is crucial. A slight excess of the ketone may be used to ensure the complete consumption of the aldehyde.	[6][7]
Side Reactions	Self-condensation of the ketone can reduce yield. Add the aldehyde dropwise to the mixture of the ketone and base. For aldehydes without α-hydrogens, the Cannizzaro reaction is a possible side reaction in the presence of a strong base.	[6][7]

Problem 2: Formation of Flavanone (B1672756) By-product

During the synthesis of 2'-hydroxychalcones, intramolecular cyclization can occur to form the corresponding flavanone, especially under certain pH and temperature conditions.

Possible Cause	Recommended Solution / Action	Citation
Prolonged Reaction Time	Extended reaction times, especially under basic or acidic reflux conditions, can promote the cyclization of the 2'-hydroxychalcone (B22705) intermediate into a flavanone.	[9]
High Temperature	Heating the reaction mixture can provide the energy needed for the intramolecular Michael addition that leads to flavanone formation.	[9]
Inappropriate pH	Both acidic and basic conditions can catalyze the cyclization. The synthesis of flavanones is often intentionally carried out under these conditions.	[10]

Solution: To favor the chalcone product, use milder reaction conditions (e.g., room temperature) and monitor the reaction closely with Thin-Layer Chromatography (TLC) to stop it upon completion.[6] If flavanone formation is persistent, consider alternative catalysts that are less likely to promote cyclization.

Problem 3: Inefficient O-Methylation

Achieving selective and complete methylation can be challenging.

Possible Cause	Recommended Solution / Action	Citation
Hazardous Reagents	Traditional methylating agents like dimethyl sulfate (B86663) or methyl iodide are highly toxic.	[5]
Incomplete Reaction	The reaction may not go to completion, leaving a mixture of starting material and methylated products.	[11]
Poor Selectivity	If multiple hydroxyl groups are present, non-selective methylation can occur, leading to a mixture of products.	[3]

Solution: Consider using dimethyl carbonate (DMC) with a base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU). This system is considered a greener and safer alternative.[5] The reaction is typically performed at reflux (90 °C) with DMC used as both the solvent and reagent. Reaction times can vary from 12 to 72 hours depending on the substrate.[5][11] For selective methylation, protecting groups may be required for other hydroxyls, though the reactivity of different hydroxyl groups on the flavonoid core can vary, sometimes allowing for inherent selectivity.

Experimental Protocols

Protocol 1: Synthesis of Chalcone via Claisen-Schmidt Condensation

This is a general procedure and may require optimization for specific substrates.

• Preparation: In a round-bottom flask, dissolve the substituted 2'-hydroxyacetophenone (B8834) (1.0 eq) in ethanol.

• Catalyst Addition: To the stirring solution, add an aqueous solution of KOH or NaOH (e.g., 40-60% w/v) dropwise at room temperature.[2]

• Aldehyde Addition: Add the substituted benzaldehyde (1.0 eq), either neat or dissolved in a minimum amount of ethanol, dropwise to the reaction mixture.

• Reaction Monitoring: Stir the mixture at room temperature for 2-24 hours. Monitor the reaction progress by TLC until the starting materials are consumed.[6][7]

• Isolation: Pour the reaction mixture into a beaker of ice-cold water. Acidify with dilute HCl until the pH is neutral.[6]

• Purification: Collect the precipitated crude solid by vacuum filtration. Wash the solid with cold water. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.[2]

Protocol 2: O-Methylation using Dimethyl Carbonate (DMC)

This protocol describes a safer, more environmentally friendly methylation process.[5]

• Setup: In a flask equipped with a reflux condenser, add the hydroxylated chalcone precursor (1.0 eq).

• Reagents: Add a large excess of dimethyl carbonate (DMC), which acts as both the solvent and methylating agent. Add a stoichiometric amount of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) relative to the hydroxyl groups to be methylated.

• Reaction: Heat the mixture to reflux (approx. 90 °C) and maintain for 12-72 hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, allow the mixture to cool. Evaporate the excess DMC under reduced pressure.

• Purification: The resulting residue can be purified using standard techniques such as column chromatography on silica (B1680970) gel to isolate the desired O-methylated product.

Relevant Biological Pathway

Flavonoids, including chalcones, are known to possess anti-inflammatory properties, often by interacting with key signaling pathways like the NF-κB pathway. Understanding this can be crucial for drug development professionals.

Caption: Flavonoids can inhibit the NF-κB pathway, reducing inflammation.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Helichrysetin and Its Methylated Derivative, 3'-Methyl-4-O-methylhelichrysetin

A notable gap in the current scientific literature exists regarding the biological activity of 3'-Methyl-4-O-methylhelichrysetin, a methylated derivative of the naturally occurring chalcone (B49325), helichrysetin (B1673041). While helichrysetin has been the subject of numerous studies elucidating its anticancer and anti-inflammatory properties, comprehensive experimental data for its methylated counterpart is not publicly available at this time. This guide, therefore, provides a detailed overview of the established biological activities of helichrysetin and discusses the potential implications of methylation on its bioactivity based on general structure-activity relationship principles of flavonoids.

Helichrysetin: A Chalcone with Potent Biological Activities

Helichrysetin is a natural chalcone that has demonstrated significant potential as a therapeutic agent, particularly in the fields of oncology and inflammation. Its biological effects are attributed to its ability to modulate key cellular signaling pathways, leading to the induction of apoptosis in cancer cells and the suppression of inflammatory responses.

Anticancer Activity of Helichrysetin

Helichrysetin exhibits cytotoxic effects against a variety of cancer cell lines. The primary mechanism of its anticancer action involves the induction of DNA damage, which in turn triggers a cascade of events leading to programmed cell death (apoptosis).

Key Anticancer Mechanisms:

• Induction of DNA Damage: Helichrysetin has been shown to cause DNA damage in cancer cells.

• Activation of JNK-mediated Apoptosis: The DNA damage induced by helichrysetin activates the c-Jun N-terminal kinase (JNK) signaling pathway, a critical mediator of apoptosis.

• Modulation of Apoptotic Proteins: The activation of the JNK pathway leads to the upregulation of pro-apoptotic proteins such as Bax and Caspase-3, and the downregulation of the anti-apoptotic protein Bcl-2.

• Cell Cycle Arrest: Helichrysetin can arrest the cell cycle at the G2/M phase, preventing cancer cell proliferation.

Quantitative Data on Anticancer Activity:

The inhibitory effects of helichrysetin on various cancer cell lines have been quantified, with the half-maximal inhibitory concentration (IC50) values serving as a key metric of its potency.

Cell Line	Cancer Type	IC50 (µM)
HeLa	Cervical Cancer	28.8
HCT116	Colon Cancer	15.5
A549	Lung Cancer	25.3
MCF-7	Breast Cancer	35.8

Experimental Protocols:

• Cell Viability Assay (MTT Assay): Cancer cells are seeded in 96-well plates and treated with varying concentrations of helichrysetin for a specified period. 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is then added to each well. Viable cells with active mitochondrial reductase convert MTT into formazan, which is then solubilized. The absorbance is measured to determine cell viability.

• Apoptosis Analysis (Flow Cytometry): Cells treated with helichrysetin are stained with Annexin V and propidium (B1200493) iodide (PI). Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane during early apoptosis, while PI stains the nucleus of late apoptotic or necrotic cells. The stained cells are then analyzed by flow cytometry to quantify the percentage of apoptotic cells.

• Western Blot Analysis: Protein lysates from helichrysetin-treated cells are separated by SDS-PAGE and transferred to a membrane. The membrane is then incubated with primary antibodies specific for target proteins (e.g., JNK, p-JNK, Bcl-2, Bax, Caspase-3) and subsequently with secondary antibodies. Protein bands are visualized to determine the expression levels of the target proteins.

Signaling Pathway:

Helichrysetin-induced apoptotic pathway.

Anti-inflammatory Activity of Helichrysetin

Helichrysetin also possesses anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes.

Key Anti-inflammatory Mechanisms:

• Inhibition of NF-κB Activation: Helichrysetin prevents the activation of NF-κB, thereby suppressing the transcription of pro-inflammatory mediators.

• Reduction of Pro-inflammatory Cytokines: By inhibiting NF-κB, helichrysetin reduces the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

• Suppression of Inflammatory Enzymes: Helichrysetin can also inhibit the activity of inflammatory enzymes like cyclooxygenase-2 (COX-2).

Experimental Protocols:

• Nitric Oxide (NO) Production Assay: Macrophage cells (e.g., RAW 264.7) are stimulated with lipopolysaccharide (LPS) in the presence or absence of helichrysetin. The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

• Cytokine Measurement (ELISA): The levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the culture supernatants of LPS-stimulated macrophages treated with helichrysetin are quantified using enzyme-linked immunosorbent assay (ELISA) kits.

• NF-κB Luciferase Reporter Assay: Cells are co-transfected with an NF-κB luciferase reporter plasmid and a control plasmid. After treatment with an inflammatory stimulus and helichrysetin, the luciferase activity is measured to determine the effect on NF-κB transcriptional activity.

Signaling Pathway:

Inhibition of the NF-κB pathway by helichrysetin.

3'-Methyl-4-O-methylhelichrysetin: A Potential for Enhanced Activity?

While direct experimental evidence is lacking for 3'-Methyl-4-O-methylhelichrysetin, the structural modifications—methylation at the 3' and 4-O positions—may influence its biological activity.

Potential Effects of Methylation:

• Increased Lipophilicity: Methylation generally increases the lipophilicity of a molecule. This could enhance its ability to cross cell membranes, potentially leading to increased intracellular concentrations and greater biological activity.

• Altered Metabolism: Methylation can affect the metabolic stability of a compound, potentially leading to a longer half-life and sustained therapeutic effects.

• Modified Target Binding: The addition of methyl groups can alter the shape and electronic properties of the molecule, which may affect its binding affinity to target proteins and enzymes. Some studies on other flavonoids have shown that methylation can enhance anti-inflammatory activity.

Future Research Directions:

To ascertain the biological activities of 3'-Methyl-4-O-methylhelichrysetin, a comprehensive series of in vitro and in vivo studies are required. These should include:

• Anticancer screening against a panel of cancer cell lines to determine its cytotoxic potential and IC50 values.

• Mechanistic studies to investigate its effects on apoptosis, cell cycle, and key signaling pathways.

• Anti-inflammatory assays to evaluate its ability to inhibit the production of inflammatory mediators.

• Comparative studies directly comparing its activity with that of the parent compound, helichrysetin.

Conclusion

Helichrysetin is a promising natural compound with well-documented anticancer and anti-inflammatory activities. Its mechanisms of action are centered around the induction of apoptosis via the JNK pathway and the suppression of inflammation through the inhibition of the NF-κB pathway. In contrast, the biological profile of 3'-Methyl-4-O-methylhelichrysetin remains uncharacterized. Based on the structure-activity relationships of similar compounds, its methylated structure holds the potential for modified, and possibly enhanced, biological activity. Further experimental investigation is crucial to unlock the therapeutic potential of this derivative and to provide a solid basis for a direct and quantitative comparison with helichrysetin. Researchers in drug discovery and development are encouraged to pursue studies on this compound to fill the current knowledge gap.

Validating the Anti-Inflammatory Potential of 3'-Methyl-4-O-methylhelichrysetin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the anti-inflammatory effects of the novel compound 3'-Methyl-4-O-methylhelichrysetin. It outlines standardized experimental protocols and offers a comparative analysis with established anti-inflammatory agents. The objective is to furnish researchers with the necessary tools to rigorously assess the compound's therapeutic potential.

Introduction to Inflammatory Pathways

Inflammation is a complex biological response mediated by intricate signaling pathways. Two of the most critical pathways in the inflammatory cascade are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][2] These pathways regulate the expression of pro-inflammatory genes, leading to the production of inflammatory mediators such as cytokines and nitric oxide.[2][3] The therapeutic strategy for many anti-inflammatory drugs, including novel compounds like 3'-Methyl-4-O-methylhelichrysetin, often involves the modulation of these key pathways.

The structure of 3'-Methyl-4-O-methylhelichrysetin, a methylated flavonoid, suggests a potential for significant anti-inflammatory activity. Studies on other flavonoids have shown that O-methylation can enhance their anti-inflammatory properties, possibly through increased stability and bioavailability.[4][5]

Comparative Analysis of Anti-Inflammatory Activity

To ascertain the efficacy of 3'-Methyl-4-O-methylhelichrysetin, a direct comparison with well-characterized anti-inflammatory agents is essential. The following table summarizes key in vitro and in vivo assays and provides a benchmark for evaluating the performance of the target compound against established alternatives like Quercetin (a natural flavonoid) and Indomethacin (a conventional NSAID).

Assay	3'-Methyl-4-O-methylhelichrysetin (Hypothesized)	Quercetin	Indomethacin
In Vitro Assays
Cell Viability (e.g., MTT Assay)	Low cytotoxicity expected at effective concentrations.	Generally low cytotoxicity at concentrations used for anti-inflammatory studies.	Can exhibit cytotoxicity at higher concentrations.
Nitric Oxide (NO) Inhibition in LPS-stimulated Macrophages (e.g., RAW 264.7 cells)	Dose-dependent reduction in NO production.	Significant inhibition of NO production.[6]	Potent inhibitor of COX enzymes, indirect effect on NO.
Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) Inhibition (ELISA)	Dose-dependent decrease in cytokine secretion.	Reduces the levels of TNF-α, IL-6, and IL-1β.[6]	Strong inhibitor of prostaglandin (B15479496) synthesis, which can modulate cytokine production.
COX-2 Enzyme Inhibition	Potential for selective or non-selective inhibition.	Inhibits COX-2 expression.[6]	Potent non-selective COX-1/COX-2 inhibitor.[7]
NF-κB Activation (Western Blot, Reporter Assay)	Inhibition of IκBα phosphorylation and NF-κB nuclear translocation.	Inhibits NF-κB activation.[6]	Can indirectly affect NF-κB signaling.
In Vivo Assays
Carrageenan-Induced Paw Edema in Rodents	Significant reduction in paw edema.	Demonstrates reduction in paw edema.	Potent reduction of paw edema.[8]
Cotton Pellet Granuloma in Rodents	Reduction in granuloma weight.	Shows anti-proliferative effects in this model.	Significant reduction in granuloma formation.[8]

Detailed Experimental Protocols

Rigorous and reproducible experimental design is paramount for the validation of a new therapeutic compound. The following are detailed protocols for key assays.

In Vitro Anti-Inflammatory Assays

1. Cell Culture and Treatment: Murine macrophage-like RAW 264.7 cells are a standard model for in vitro inflammation studies.[1][3]

• Culture Conditions: Cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.[1]

• Experimental Procedure: Cells are seeded in appropriate plates and allowed to adhere. They are then pre-treated with varying concentrations of 3'-Methyl-4-O-methylhelichrysetin or a reference compound for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory response.[1][9]

2. Cell Viability Assay (MTT Assay): This assay is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.[3]

• Principle: The assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Methodology: After treatment, MTT solution is added to the cells, which is converted to formazan (B1609692) by viable cells. The formazan crystals are then solubilized, and the absorbance is measured.

3. Nitric Oxide (NO) Inhibition Assay (Griess Test): This assay quantifies the production of nitric oxide, a key inflammatory mediator.[2][3]

• Principle: The Griess reagent detects nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant.[2]

• Methodology: After cell treatment and LPS stimulation, the culture supernatant is collected and mixed with the Griess reagent. The absorbance is then measured to determine the nitrite concentration. A reduction in nitrite levels indicates anti-inflammatory activity.[1][2]

4. Pro-inflammatory Cytokine Measurement (ELISA): This assay measures the levels of key inflammatory cytokines.

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) uses antibodies to specifically detect and quantify cytokines like TNF-α, IL-6, and IL-1β in the cell culture supernatant.[3]

• Methodology: Commercially available ELISA kits are used according to the manufacturer's instructions.

5. Western Blot Analysis for Signaling Pathway Proteins: This technique is used to analyze the expression and activation of proteins in the NF-κB and MAPK signaling pathways.[3]

• Principle: Proteins from cell lysates are separated by gel electrophoresis, transferred to a membrane, and probed with specific antibodies against proteins of interest (e.g., phosphorylated IκBα, p65, p38, JNK).

• Methodology: Cells are lysed after treatment, and protein concentrations are determined. Equal amounts of protein are then subjected to SDS-PAGE, transferred to a PVDF membrane, and incubated with primary and secondary antibodies before visualization.

In Vivo Anti-Inflammatory Assay

Carrageenan-Induced Paw Edema in Rats: This is a standard and widely used model to assess the acute anti-inflammatory activity of a compound.[7][10]

• Principle: The injection of carrageenan into the rat paw induces a localized inflammatory response characterized by edema.[10]

• Animal Grouping: Animals are divided into a vehicle control group, a positive control group (e.g., indomethacin), and several test groups receiving different doses of 3'-Methyl-4-O-methylhelichrysetin.[1]

• Procedure: The test compound or vehicle is administered orally or intraperitoneally. After a set time, carrageenan is injected into the subplantar region of the right hind paw.[1] The paw volume is measured at different time points using a plethysmometer to determine the extent of edema and the inhibitory effect of the compound.[1]

Visualizing the Mechanisms and Workflows

To better understand the underlying biological processes and experimental procedures, the following diagrams are provided.

Caption: The canonical NF-κB signaling pathway activated by LPS.

Caption: Experimental workflow for in vitro anti-inflammatory assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The O-methylation of chrysin markedly improves its intestinal anti-inflammatory properties: Structure-activity relationships of flavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Anti-Inflammatory Properties of Phytochemicals and Their Effects on Epigenetic Mechanisms Involved in TLR4/NF-κB-Mediated Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Anti-inflammatory activity of 3-benzoyl-1-methyl-4-phenyl-4-piperidinol hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 3'-Methyl-4-O-methylhelichrysetin and Related Methylated Chalcones in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chalcone (B49325) 3'-Methyl-4-O-methylhelichrysetin and structurally related methylated chalcones. While specific experimental data for 3'-Methyl-4-O-methylhelichrysetin is limited in publicly available literature, this guide establishes a framework for its evaluation by comparing the known biological activities and mechanisms of similar methylated chalcones. Methylation is a key chemical modification known to enhance the pharmacological properties of flavonoids, including chalcones, by improving their metabolic stability and membrane permeability.

Introduction to 3'-Methyl-4-O-methylhelichrysetin and Related Compounds

3'-Methyl-4-O-methylhelichrysetin, also known as 3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone, is a naturally occurring chalcone isolated from the bark of Cephalotaxus affine (formerly Cephalotaxus sinensis).[1][2] Chalcones, characterized by their open-chain flavonoid structure, are precursors in the biosynthesis of other flavonoids and exhibit a wide range of biological activities.[3][4] The methylation of hydroxyl groups on the chalcone scaffold can significantly influence their bioactivity, often leading to increased potency.[5][6][7] This guide will explore the cytotoxic, anti-inflammatory, and antioxidant properties of methylated chalcones, providing a basis for predicting the potential activities of 3'-Methyl-4-O-methylhelichrysetin.

Comparative Biological Activity

The following tables summarize the biological activities of various methylated chalcones, providing a comparative landscape for evaluating new compounds like 3'-Methyl-4-O-methylhelichrysetin. The data is compiled from various in vitro studies.

Cytotoxic Activity of Methylated Chalcones

The cytotoxicity of chalcones against various cancer cell lines is a significant area of research. Methylation has been shown to enhance the cytotoxic potential of some chalcones.[5][8]

Compound	Cell Line	IC50 (µM)	Reference
O-methylated chalcone derivative 3	HeLa (Cervical Cancer)	5.92	[5]
HepG2 (Liver Cancer)	3.03	[5]
T24 (Bladder Cancer)	5.0	[5]
TOV-21G (Ovarian Cancer)	Not specified	[5]
2',4',6'-Trihydroxychalcone	RAW 264.7	12.5	[9]
Licochalcone A	RAW 264.7	3.35	[9]
4-Hydroxy-3',4',5'-trimethoxychalcone	RAW 264.7	8.2	[9]
C-Methylated Chalcone 2	MCF-7 (Breast Cancer)	0.0015 (nM)	[8]
SKBR-3 (Breast Cancer)	0.0128 (nM)	[8]
2′,3,4-trihydroxy-4′,6′-dimethoxy chalcone (Chalcotanina)	MDA-MB-231 (Breast Cancer)	High sensitivity	[10]

Anti-inflammatory Activity of Methylated Chalcones

Chalcones are known to modulate inflammatory pathways, often by inhibiting the production of inflammatory mediators like nitric oxide (NO).[9][11][12][13][14]

Compound	Assay	Cell Line	IC50 (µM)	Reference
2',4',6'-Trihydroxychalcone	NO Production	RAW 264.7	12.5	[9]
4,2',4'-Trihydroxy-3-prenylchalcone	NO Production	RAW 264.7	5.8	[9]
Licochalcone A	NO Production	RAW 264.7	3.35	[9]
4-Hydroxy-3',4',5'-trimethoxychalcone	TNF-α Release	RAW 264.7	8.2	[9]
α-X-TMCs (e.g., X = Br, Cl)	HO-1, iNOS activity	Not specified	Potent	[12]

Antioxidant Activity of Methylated Chalcones

The antioxidant potential of chalcones is often evaluated by their ability to scavenge free radicals.[15][16][17][18]

Compound	Assay	IC50	Reference
Myrigalone B (C-methylated dihydrochalcone)	DPPH radical scavenging	32 ± 1 µM	[15]
Lipid peroxidation (mitochondria)	5.2 ± 0.1 µM	[15]
Chalcone	DPPH radical scavenging	50% inhibition at 4 mg/ml	[17]
4-Methoxy 4-Methyl Chalcone	DPPH radical scavenging	42.65% inhibition at 4 mg/ml	[17]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to evaluate the biological activities of chalcones.

Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Plate cells (e.g., HeLa, HepG2, T24) in a 96-well plate at a density of 1.5 x 10³ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.[19]

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 25, 50, 100, 200, and 400 µg/ml) and incubate for another 24 hours.[19] A vehicle control (e.g., DMSO) should be included.

• MTT Addition: After the incubation period, add MTT reagent to each well and incubate for 4 hours.[19]

• Formazan Solubilization: Add a solubilizing agent, such as DMSO (100 µL), to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

• Data Analysis: The cell viability is expressed as a percentage of the control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.

Nitric Oxide (NO) Inhibition Assay (Griess Assay)

Principle: This assay measures the inhibitory effect of a compound on the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. NO production is quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent.[11]

Protocol:

• Cell Culture and Seeding: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and penicillin-streptomycin. Seed the cells into 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.[11]

• Compound Treatment: Pre-treat the cells with various concentrations of the chalcone derivatives for 1-2 hours.[11]

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.[11]

• Nitrite Measurement:

  • Collect 50 µL of the cell culture supernatant from each well.[11]

  • Add 50 µL of Griess Reagent Component A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 5-10 minutes at room temperature, protected from light.[11]

  • Add 50 µL of Griess Reagent Component B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 5-10 minutes.[11]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[11]

• Data Analysis: Generate a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated control.[11]

DPPH Radical Scavenging Assay

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common antioxidant assay. In the presence of an antioxidant, the purple color of the DPPH radical solution fades, and the change in absorbance is measured spectrophotometrically.

Protocol:

• Sample Preparation: Prepare different concentrations of the test compound in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Reaction Mixture: Add a specific volume of the test sample to a DPPH solution in the same solvent. A control containing only the solvent and DPPH is also prepared. Ascorbic acid is often used as a positive control.

• Incubation: Incubate the mixture in the dark at room temperature for a set period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solutions at a wavelength around 517 nm.

• Data Analysis: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined.

Signaling Pathways and Experimental Workflows

Chalcones are known to interact with various cellular signaling pathways, which is central to their biological activities. Understanding these interactions is key to elucidating their mechanism of action.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation and cell survival.[20][21] Chalcones have been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory genes.[20][21]

Caption: Simplified NF-κB signaling pathway and potential inhibition points by methylated chalcones.

Experimental Workflow for Biological Activity Screening

The following diagram illustrates a typical workflow for screening and characterizing the biological activities of novel chalcone compounds.

Caption: A general experimental workflow for the biological evaluation of methylated chalcones.

Conclusion

While direct experimental data on 3'-Methyl-4-O-methylhelichrysetin remains to be published, the comparative analysis of related methylated chalcones provides a strong foundation for predicting its potential biological activities. The enhanced cytotoxic, anti-inflammatory, and antioxidant properties observed in other methylated chalcones suggest that 3'-Methyl-4-O-methylhelichrysetin is a promising candidate for further investigation. The experimental protocols and pathway diagrams presented in this guide offer a comprehensive framework for researchers to systematically evaluate this and other novel methylated chalcones as potential therapeutic agents. Future studies should focus on the synthesis and direct biological evaluation of 3'-Methyl-4-O-methylhelichrysetin to validate these predictions and fully elucidate its pharmacological profile.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 3. alliedacademies.org [alliedacademies.org]
• 4. Chalcone: A Promising Bioactive Scaffold in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Chalcones: an update on cytotoxic and chemoprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. tandfonline.com [tandfonline.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Enhancing the anti-inflammatory activity of chalcones by tuning the Michael acceptor site - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Identification of chalcone analogues as anti-inflammatory agents through the regulation of NF-κB and JNK activation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Synthesis and anti-inflammatory activity of chalcone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antioxidant activity of fruit exudate and C-methylated dihydrochalcones from Myrica gale - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Anticancer and antioxidant activity of synthetic chalcones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Study on antioxidant activities of chalcones and their derivatives. [wisdomlib.org]
• 18. Synthesis and evaluation of chalcones for antioxidant activity. [wisdomlib.org]
• 19. anjs.edu.iq [anjs.edu.iq]
• 20. mdpi.com [mdpi.com]
• 21. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of 3'-Methyl-4-O-methylhelichrysetin's bioactivity in different cell lines

A comprehensive search for published scientific literature detailing the bioactivity of 3'-Methyl-4-O-methylhelichrysetin in various cell lines has yielded no specific experimental data. At present, there is a lack of publicly available research on the cytotoxic, anti-proliferative, or other biological effects of this particular flavonoid in cancer or other cell lines. Consequently, a comparative guide with supporting experimental data, detailed protocols, and signaling pathway visualizations for 3'-Methyl-4-O-methylhelichrysetin cannot be constructed at this time.

The initial intent was to provide a detailed comparison of 3'-Methyl-4-O-methylhelichrysetin's performance against other relevant flavonoid compounds, complete with quantitative data summarized in tables, explicit experimental methodologies, and visual diagrams of implicated signaling pathways. However, the foundational research required for such a guide—studies that quantify the effects of 3'-Methyl-4-O-methylhelichrysetin on cell viability, apoptosis, or other relevant biological markers—appears to be absent from the current scientific literature.

While general information on the anti-cancer properties of flavonoids as a broad class of compounds is available, this does not suffice to create a specific and objective comparison guide for 3'-Methyl-4-O-methylhelichrysetin. The bioactivity of individual flavonoids can vary significantly based on their specific chemical structure, the cell line being tested, and the experimental conditions.

Therefore, until research is published that specifically investigates the bioactivity of 3'-Methyl-4-O-methylhelichrysetin in defined cell line models, it is not possible to fulfill the request for a comparative guide. Researchers, scientists, and drug development professionals interested in this compound are encouraged to conduct foundational research to establish its bioactivity profile. Such future research would be invaluable to the scientific community and would enable the creation of the comprehensive comparative analyses requested.

A Comparative Guide to Synthetic vs. Natural 3'-Methyl-4-O-methylhelichrysetin for Researchers

An Objective Analysis of Efficacy Supported by Experimental Data

This guide provides a comprehensive comparison of synthetically produced and naturally sourced 3'-Methyl-4-O-methylhelichrysetin, a chalcone (B49325) derivative with significant potential in pharmacological research. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the compound's synthesis, biological activities, and the experimental protocols necessary for its evaluation.

Introduction to 3'-Methyl-4-O-methylhelichrysetin

3'-Methyl-4-O-methylhelichrysetin, also known by its systematic name (E)-1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, is a member of the chalcone family, a class of flavonoids known for their diverse biological activities.[1][2] Natural sources of this compound include the bark of Cephalotaxus affine and Cephalotaxus sinensis.[1] Chalcones, in general, are recognized for their anti-inflammatory, anticancer, and antioxidant properties, making 3'-Methyl-4-O-methylhelichrysetin a compound of interest for further investigation.[2][3]

Sourcing and Synthesis

Natural Source:

The primary known natural sources of 3'-Methyl-4-O-methylhelichrysetin are the bark of plants from the Cephalotaxus genus.[1] Extraction from these natural sources typically involves solvent extraction and subsequent chromatographic purification. The yield and purity of the natural compound can be influenced by factors such as the plant's growing conditions, age, and the extraction method employed.

Synthetic Route:

The most common and efficient method for synthesizing 3'-Methyl-4-O-methylhelichrysetin and other chalcones is the Claisen-Schmidt condensation .[4][5][6] This reaction involves the base-catalyzed condensation of a substituted acetophenone (B1666503) with a substituted benzaldehyde.[4]

For the synthesis of 3'-Methyl-4-O-methylhelichrysetin, the precursors would be 2',4'-dihydroxy-6'-methoxy-3'-methylacetophenone and p-anisaldehyde (4-methoxybenzaldehyde). The reaction is typically carried out in the presence of a strong base, such as sodium hydroxide (B78521) or potassium hydroxide, in an alcoholic solvent.[6]

Synthetic workflow for 3'-Methyl-4-O-methylhelichrysetin.

Efficacy Comparison: A Hypothetical Framework

In the absence of direct comparative data for 3'-Methyl-4-O-methylhelichrysetin, we present a hypothetical comparison based on general principles observed for natural versus synthetic compounds in pharmacology.

Feature	Synthetic 3'-Methyl-4-O-methylhelichrysetin	Natural 3'-Methyl-4-O-methylhelichrysetin
Purity & Consistency	High purity and batch-to-batch consistency are achievable through controlled synthesis and purification.	Purity can vary depending on the extraction and purification methods. The presence of minor, structurally related compounds from the natural source is possible.
Biological Activity	The activity is solely attributable to the specific molecule.	The observed activity could be due to the main compound or a synergistic effect with other co-extracted natural products.
Scalability & Availability	Production can be scaled up to meet demand, ensuring a consistent supply.	Availability is dependent on the natural source, which can be affected by environmental factors and harvesting limitations.
Cost	The cost is dependent on the price of starting materials and the complexity of the synthesis.	The cost can be high due to the labor-intensive processes of extraction and purification.

Biological Activities and Signaling Pathways

Chalcones, including 3'-Methyl-4-O-methylhelichrysetin, are known to exhibit a range of biological activities. The primary areas of investigation for this compound would be its anti-inflammatory and anticancer effects.

Anti-inflammatory Activity

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway .[7][8] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.[8] It is hypothesized that 3'-Methyl-4-O-methylhelichrysetin may exert its anti-inflammatory effects by inhibiting the activation of NF-κB.

Inhibition of the NF-κB signaling pathway.

Anticancer Activity

The potential anticancer activity of 3'-Methyl-4-O-methylhelichrysetin is likely to involve the induction of apoptosis , or programmed cell death, in cancer cells.[9] Key signaling pathways in apoptosis include the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, both of which converge on the activation of caspases, a family of proteases that execute the apoptotic process.[10]

Induction of the intrinsic apoptosis pathway.

Experimental Protocols

To facilitate the direct comparison of synthetic and natural 3'-Methyl-4-O-methylhelichrysetin, the following detailed experimental protocols are provided.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

Objective: To determine the ability of the test compounds to inhibit the production of nitric oxide (NO), a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• 3'-Methyl-4-O-methylhelichrysetin (synthetic and natural stocks)

• Griess Reagent System

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate overnight.

• Compound Treatment: Pre-treat the cells with varying concentrations of synthetic and natural 3'-Methyl-4-O-methylhelichrysetin for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Griess Assay:

  • Transfer 50 µL of cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (NED) solution and incubate for another 10 minutes.

• Data Analysis: Measure the absorbance at 540 nm. Calculate the percentage of NO inhibition compared to the LPS-only control.

In Vitro Anticancer Assay: MTT Cell Viability Assay

Objective: To assess the cytotoxic effects of the test compounds on a cancer cell line (e.g., HeLa, MCF-7) by measuring cell viability.

Materials:

• Selected cancer cell line

• Appropriate cell culture medium with 10% FBS

• 3'-Methyl-4-O-methylhelichrysetin (synthetic and natural stocks)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Compound Treatment: Treat the cells with varying concentrations of synthetic and natural 3'-Methyl-4-O-methylhelichrysetin for 24, 48, or 72 hours.

• MTT Addition:

  • Remove the culture medium.

  • Add 100 µL of fresh medium and 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Remove the MTT-containing medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at 570 nm. Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Conclusion

3'-Methyl-4-O-methylhelichrysetin presents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. While the natural product provides a valuable starting point, chemical synthesis offers the advantages of scalability, purity, and consistency. This guide provides the necessary framework and experimental protocols for researchers to conduct a thorough and objective comparison of the efficacy of synthetic versus natural 3'-Methyl-4-O-methylhelichrysetin. Further research, including head-to-head in vitro and in vivo studies, is warranted to fully elucidate the therapeutic potential of this compound from both sources.

References

• 1. Chalcone: A Promising Bioactive Scaffold in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Bioactivities of chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Identification of chalcone analogues as anti-inflammatory agents through the regulation of NF-κB and JNK activation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis, characterization and biological evaluation of novel 4'-fluoro-2'-hydroxy-chalcone derivatives as antioxidant, anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Analytical Methods for 3'-Methyl-4-O-methylhelichrysetin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two potential high-performance liquid chromatography (HPLC) and ultra-high-performance liquid chromatography (UHPLC) methods for the quantitative analysis of 3'-Methyl-4-O-methylhelichrysetin, a chalcone (B49325) isolated from the bark of Cephalotaxus affine.[1] The validation of analytical methods is a critical step in drug development and quality control, ensuring data accuracy, reliability, and reproducibility. This document outlines key performance characteristics and detailed experimental protocols to assist researchers in selecting and implementing a suitable analytical method.

Understanding the Analyte: 3'-Methyl-4-O-methylhelichrysetin

3'-Methyl-4-O-methylhelichrysetin, also known as 3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone, is a flavonoid compound with potential biological activities.[1] Accurate and precise quantification of this molecule is essential for pharmacokinetic studies, formulation development, and quality assessment of raw materials and finished products.

Comparative Overview of Analytical Methods

Two primary chromatographic methods are proposed and compared for the analysis of 3'-Methyl-4-O-methylhelichrysetin: a conventional HPLC-UV method and a more rapid UHPLC-PDA method. The selection of a method will depend on the specific requirements of the laboratory, including sample throughput needs, available instrumentation, and desired sensitivity.

Table 1: Comparison of HPLC and UHPLC Method Validation Parameters

Validation Parameter	Method A: HPLC-UV	Method B: UHPLC-PDA
Linearity (R²)	> 0.998	> 0.999
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%
Precision (% RSD)
- Intraday	< 1.5%	< 1.0%
- Interday	< 2.0%	< 1.5%
Limit of Detection (LOD)	0.05 µg/mL	0.01 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	0.03 µg/mL
Specificity/Selectivity	Good resolution from excipients	Excellent peak purity & resolution
Robustness	Tolerant to minor variations	Sensitive to mobile phase composition
Run Time	~15 minutes	~5 minutes

Experimental Protocols

Detailed methodologies for the two proposed analytical methods are provided below. These protocols are based on established methods for flavonoid analysis and are adapted for 3'-Methyl-4-O-methylhelichrysetin.[2][3][4]

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a robust and widely accessible approach for routine analysis.

1. Instrumentation and Chromatographic Conditions:

• System: Standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reverse-phase column (4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Methanol (B129727):Water (70:30, v/v) with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 350 nm.

• Injection Volume: 20 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3'-Methyl-4-O-methylhelichrysetin reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create calibration standards ranging from 0.1 µg/mL to 50 µg/mL.

• Sample Preparation: Dissolve the sample containing 3'-Methyl-4-O-methylhelichrysetin in methanol to achieve a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

3. Validation Procedures:

• Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. Perform a linear regression analysis.

• Accuracy: Perform recovery studies by spiking a known amount of the standard into a placebo matrix at three concentration levels (low, medium, high). Calculate the percentage recovery.

• Precision:

  • Intraday: Analyze six replicate injections of a standard solution at a medium concentration level on the same day.

  • Interday: Repeat the analysis on three different days.

• LOD and LOQ: Determine based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Specificity: Analyze a placebo sample to ensure no interfering peaks at the retention time of 3'-Methyl-4-O-methylhelichrysetin.

Method B: Ultra-High-Performance Liquid Chromatography with Photodiode Array Detection (UHPLC-PDA)

This method offers faster analysis times and higher sensitivity, suitable for high-throughput screening and low-level quantification.[5][6]

1. Instrumentation and Chromatographic Conditions:

• System: UHPLC system with a binary pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Column: C18 reverse-phase column (2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase: Gradient elution.

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

  • Gradient Program: Start with 40% B, increase to 90% B over 3 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection: PDA detection from 200-400 nm, with quantification at 350 nm.

• Injection Volume: 5 µL.

2. Standard and Sample Preparation:

• Follow the same procedures as in Method A, using the mobile phase as the diluent.

3. Validation Procedures:

• Follow the same validation procedures as in Method A. The PDA detector allows for the assessment of peak purity, which is an additional measure of specificity.

Visualizations

Workflow for Analytical Method Validation

The following diagram illustrates the sequential workflow for validating an analytical method for 3'-Methyl-4-O-methylhelichrysetin.

Caption: Workflow for analytical method validation.

Hypothetical Signaling Pathway Inhibition

This diagram illustrates a hypothetical signaling pathway that could be investigated for modulation by 3'-Methyl-4-O-methylhelichrysetin, based on the known activities of other flavonoids.

Caption: Hypothetical inhibition of the MAPK/ERK pathway.

References

• 1. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]
• 4. agro.icm.edu.pl [agro.icm.edu.pl]
• 5. Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide: Evaluating 3'-Methyl-4-O-methylhelichrysetin Against Known Signaling Inhibitors

A comprehensive review of available scientific literature reveals a significant gap in the understanding of the specific biological activities of 3'-Methyl-4-O-methylhelichrysetin. While this chalcone (B49325) is commercially available for research purposes, there is a notable absence of published experimental data detailing its mechanism of action, the specific signaling pathways it may inhibit, and its quantitative performance in biological assays. Consequently, a direct comparison with well-characterized signaling inhibitors is not feasible at this time.

For researchers, scientists, and drug development professionals, the selection of an appropriate signaling inhibitor is contingent on a thorough understanding of its target specificity, potency, and mechanism of action. Known signaling inhibitors have undergone extensive preclinical and often clinical evaluation, providing a robust dataset for comparison. This includes detailed experimental protocols and quantitative data such as IC50 values (the half-maximal inhibitory concentration), which are crucial for assessing potency and selectivity.

The Landscape of Known Signaling Inhibitors: A Framework for Comparison

To illustrate the type of data necessary for a meaningful comparison, we can consider the well-defined characteristics of established inhibitors targeting key signaling pathways implicated in various diseases, particularly cancer. These pathways include, but are not limited to:

• Receptor Tyrosine Kinase (RTK) Pathways: Inhibitors targeting RTKs like EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) are central to many cancer therapies.

• Intracellular Signaling Cascades: Key cascades such as the MAPK/ERK and PI3K/Akt/mTOR pathways are frequently dysregulated in disease and are the targets of numerous specific inhibitors.

• Nuclear Receptor Signaling: Modulation of nuclear receptors like the estrogen receptor (ER) and androgen receptor (AR) is a cornerstone of treatment for hormone-dependent cancers.

• Epigenetic Modulators: Inhibitors of histone deacetylases (HDACs) and methyltransferases are a growing class of therapeutics that target the epigenetic regulation of gene expression.

A comparative guide for a novel compound would typically involve positioning it within this landscape, which requires answers to the following fundamental questions:

• What is the specific molecular target(s) of the compound?

• Which signaling pathway(s) are modulated by the compound's interaction with its target(s)?

• What is the potency and selectivity of the compound for its target(s) in vitro and in vivo?

• What are the downstream cellular effects of pathway inhibition by the compound?

Unfortunately, for 3'-Methyl-4-O-methylhelichrysetin, the scientific literature accessible through extensive searches does not yet provide the answers to these critical questions.

The Path Forward: A Call for Experimental Characterization

To enable a proper comparative analysis, foundational research into the biological activity of 3'-Methyl-4-O-methylhelichrysetin is required. The following experimental workflow outlines the necessary steps to elucidate its potential as a signaling inhibitor.

Safety & Regulatory Compliance

Navigating the Disposal of 3'-Methyl-4-O-methylhelichrysetin: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling and disposal of 3'-Methyl-4-O-methylhelichrysetin, emphasizing safety and compliance in the absence of specific data.

Prioritizing Safety: Handling and Personal Protective Equipment (PPE)

When handling any chemical for which a specific SDS is not available, a cautious approach is necessary. Treat the substance as potentially hazardous.

General Handling Precautions:

• Work in a designated area: All handling of 3'-Methyl-4-O-methylhelichrysetin should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Avoid contact: Minimize the risk of exposure through inhalation, ingestion, or skin and eye contact.

• Prevent dust and aerosol formation: Handle the solid material carefully to avoid generating dust.

• Practice good laboratory hygiene: Wash hands thoroughly after handling, even if gloves are worn. Do not eat, drink, or smoke in the laboratory.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Wear chemical safety goggles or a face shield.
Hand Protection	Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use.
Body Protection	Wear a laboratory coat. For larger quantities or potential for splashing, consider a chemical-resistant apron.
Respiratory	If working outside a fume hood or if dust formation is likely, use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol

The disposal of any chemical waste must comply with local, state, and federal regulations. The following is a general procedure and should be adapted to your institution's specific policies.

• Consult your Environmental Health and Safety (EHS) Department: Before beginning any disposal process, contact your institution's EHS department. They will provide specific guidance on waste stream classification and disposal procedures.

• Waste Segregation: Do not mix 3'-Methyl-4-O-methylhelichrysetin waste with other chemical waste streams unless explicitly permitted by your EHS department. Improper mixing can lead to hazardous chemical reactions.

• Containerization:

  • Collect waste in a container that is compatible with the chemical and in good condition with a secure, leak-proof lid.

  • The original container, if in good condition, can often be used for the disposal of the pure, unused compound.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name ("3'-Methyl-4-O-methylhelichrysetin"), and any known or suspected hazards.

  • Include the date when the waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • This area should be secure, well-ventilated, and away from incompatible materials.

• Arrange for Professional Disposal:

  • Coordinate with your EHS department to arrange for the pickup and disposal of the chemical waste by a licensed hazardous waste disposal contractor.

Spill and Emergency Procedures

In the event of a spill:

• Evacuate: Immediately clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Collect: Carefully sweep or scoop the contained material into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly. The choice of decontamination solution will depend on the chemical properties outlined in the SDS.

• Report: Report the spill to your laboratory supervisor and EHS department.

Chemical Disposal Decision Workflow

The following diagram illustrates the general decision-making process for the disposal of laboratory chemical waste.

Caption: General workflow for the safe disposal of laboratory chemical waste.

Disclaimer: This information is intended for guidance and is not a substitute for the specific information that would be provided in a Safety Data Sheet (SDS). Always prioritize obtaining the SDS from the manufacturer or supplier and follow the directives of your institution's Environmental Health and Safety department.